Comprehensive NMR Characterization and Tautomeric Dynamics of 8-Chloro-4-hydroxyquinolin-2(1H)-one
An In-Depth Technical Guide for Structural Elucidation Executive Summary 8-Chloro-4-hydroxyquinolin-2(1H)-one (also known as 8-chloro-2,4-quinolinediol) is a privileged heterocyclic scaffold. It serves as a critical synt...
Author: BenchChem Technical Support Team. Date: April 2026
An In-Depth Technical Guide for Structural Elucidation
Executive Summary
8-Chloro-4-hydroxyquinolin-2(1H)-one (also known as 8-chloro-2,4-quinolinediol) is a privileged heterocyclic scaffold. It serves as a critical synthetic intermediate for NMDA receptor antagonists (glycine site) and broad-spectrum quinolone antimicrobial agents 1, 2. Accurate structural elucidation of this compound is often complicated by its tautomeric flexibility. As a Senior Application Scientist, I have designed this whitepaper to provide a definitive guide to the Nuclear Magnetic Resonance (NMR) chemical shifts of this compound, detailing the mechanistic rationale behind its tautomeric preferences and offering robust, self-validating protocols for 1D and 2D NMR characterization.
The quinoline-2,4-diol core theoretically exists in a dynamic equilibrium among several tautomeric forms: the lactim-enol (2,4-quinolinediol), the lactam-enol (4-hydroxy-2-quinolone), and the enol-ketone (2-hydroxy-4-quinolone) 3.
Causality of Solvent Selection: In non-polar environments or the solid state, complex hydrogen-bonded dimers or polymers often form. However, for NMR analysis, polar aprotic solvents like DMSO-d6 are mandated due to the compound's low solubility in chloroform (CDCl3). DMSO effectively solvates the molecule by acting as a strong hydrogen-bond acceptor. Crucially, the high dielectric constant of DMSO stabilizes the highly polar lactam-enol form (4-hydroxy-2-quinolone). Consequently, the 1H NMR spectrum in DMSO-d6 predominantly reflects this specific tautomer, characterized by distinct NH and OH resonances rather than two identical OH signals 1.
Caption: Tautomeric equilibrium of 8-chloro-2,4-quinolinediol highlighting the lactam-enol form.
1H NMR Chemical Shift Analysis
The 1H NMR spectrum of 8-chloro-4-hydroxyquinolin-2(1H)-one in DMSO-d6 provides a clear, self-validating map of its molecular architecture. The presence of the electron-withdrawing chlorine atom at C-8 and the carbonyl at C-2 significantly perturbs the local magnetic environment 1.
H-3 (Vinylic Proton): Appears as an isolated singlet at 5.76 ppm. Its highly shielded nature is due to the electron-donating resonance effect of the adjacent C-4 hydroxyl group, which increases electron density at C-3.
H-5 (Peri-Proton): Appears as a doublet at 7.76 ppm. It is the most deshielded aromatic proton due to the magnetic anisotropy and spatial proximity (peri-effect) of the C-4 oxygen.
H-7: Appears as a doublet at 7.61 ppm. The inductive electron-withdrawing effect of the adjacent C-8 chlorine atom deshields this proton relative to standard aromatic signals.
H-6: Appears as a doublet of doublets (dd) at 7.10 ppm, exhibiting ortho-coupling to both H-5 (J = 8.1 Hz) and H-7 (J = 7.2 Hz).
Heteroatom Protons: The C-4 OH resonates at 10.36 ppm, while the N-1 NH resonates at 11.60 ppm, confirming the lactam-enol tautomeric state.
Table 1: 1H NMR Chemical Shifts (DMSO-d6, 400 MHz)
Position
Chemical Shift (δ, ppm)
Multiplicity
Coupling Constant (J, Hz)
Integration
Assignment Rationale
H-3
5.76
Singlet (s)
-
1H
Vinylic proton, shielded by C-4 OH resonance
H-6
7.10
Doublet of doublets (dd)
8.1, 7.2
1H
Ortho-coupled to H-5 and H-7
H-7
7.61
Doublet (d)
7.2
1H
Deshielded by inductive effect of C-8 Cl
H-5
7.76
Doublet (d)
8.1
1H
Deshielded by peri-effect of C-4 C-OH
4-OH
10.36
Singlet (s)
-
1H
Enolic hydroxyl proton
1-NH
11.60
Singlet (s)
-
1H
Lactam nitrogen proton
13C NMR Chemical Shift Analysis (Empirical Framework)
While 1H NMR provides connectivity, 13C NMR is essential for mapping the quaternary carbons, particularly the tautomer-defining C-2 and C-4 positions 4.
C-2 (Lactam Carbonyl): Typically resonates around 162-164 ppm.
C-4 (Enol Carbon): Resonates around 158-160 ppm.
C-8 (C-Cl): The heavy-atom effect of chlorine typically places this carbon around 120-122 ppm.
C-3: Highly shielded (approx. 98-100 ppm) due to the strong push-pull resonance system of the lactam-enol.
Table 2: Representative 13C NMR Chemical Shifts (DMSO-d6)
To ensure rigorous scientific integrity, the following step-by-step protocol establishes a self-validating system for NMR acquisition and assignment.
Protocol 1: High-Resolution Sample Preparation
Mass Optimization: Weigh exactly 5.0 - 10.0 mg of highly pure 8-chloro-4-hydroxyquinolin-2(1H)-one. Causality: Too high a concentration causes viscosity-induced line broadening and shifts in the NH/OH peaks; too low requires excessive scan times for 13C acquisition.
Solvent Dispensation: Add 0.6 mL of anhydrous DMSO-d6 (99.9% isotopic purity) containing 0.03% v/v TMS (Tetramethylsilane) as an internal standard.
Dissolution: Sonicate the NMR tube for 2 minutes to ensure complete dissolution, breaking any residual intermolecular hydrogen bonds.
Calibration Check (Self-Validation): Upon insertion into the spectrometer, lock onto the deuterium signal of DMSO. Calibrate the spectrum using the residual pentet of DMSO-d6 at exactly 2.50 ppm. Verify that the residual water peak is sharp and located near 3.33 ppm.
Protocol 2: 2D NMR Implementation for Unambiguous Assignment
1H-1H COSY (Correlation Spectroscopy): Acquire to map the H-5/H-6/H-7 spin system. Validation Check: The cross-peak between H-6 (7.10 ppm) and H-5 (7.76 ppm) confirms their ortho relationship.
1H-13C HSQC (Heteronuclear Single Quantum Coherence): Acquire to correlate protons to their directly attached carbons. Validation Check: Confirms the assignment of C-3, C-5, C-6, and C-7, leaving the quaternary carbons isolated.
1H-13C HMBC (Heteronuclear Multiple Bond Correlation): Acquire to assign quaternary carbons (C-2, C-4, C-8, C-4a, C-8a). Validation Check: The H-3 proton (5.76 ppm) will show strong 2-bond/3-bond correlations to C-2 (~163 ppm), C-4 (~159 ppm), and C-4a (~115 ppm), definitively proving the lactam-enol architecture over the lactim-enol form.
Caption: Self-validating NMR workflow for the structural elucidation of quinolone derivatives.
References
Journal of Medicinal Chemistry - ACS Publications.Synthesis and Structure−Activity Relationships of 1,2,3,4-Tetrahydroquinoline-2,3,4-trione 3-Oximes: Novel and Highly Potent Antagonists for NMDA Receptor Glycine Site.
Physicochemical Profiling and Synthetic Methodologies of 8-Chloro-2-hydroxy-1H-quinolin-4-one: A Technical Guide
Executive Summary The compound 8-chloro-2-hydroxy-1H-quinolin-4-one (often referred to by its tautomeric nomenclature, 8-chloro-4-hydroxyquinolin-2(1H)-one) is a highly versatile heterocyclic scaffold belonging to the qu...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
The compound 8-chloro-2-hydroxy-1H-quinolin-4-one (often referred to by its tautomeric nomenclature, 8-chloro-4-hydroxyquinolin-2(1H)-one) is a highly versatile heterocyclic scaffold belonging to the quinolone family[1]. Characterized by a bicyclic structure comprising a benzene ring fused to a pyridine ring, this compound features a chloro substituent at the 8-position and oxygenation at the 2- and 4-positions[1]. It is extensively utilized in medicinal chemistry and drug discovery, primarily serving as a precursor or active pharmacophore in the development of potent antimicrobial and antiviral agents[2].
This whitepaper provides an in-depth analysis of its physicochemical properties, structural dynamics, synthetic methodologies, and mechanistic pharmacology, designed as a definitive resource for drug development professionals.
Structural Dynamics and Physicochemical Properties
Lactam-Lactim Tautomerism
A defining characteristic of 8-chloro-2-hydroxy-1H-quinolin-4-one is its ability to undergo lactam-lactim tautomerism. In solution, the compound exists in a dynamic equilibrium between the lactim form (8-chloro-2-hydroxy-1H-quinolin-4-one) and the lactam form (8-chloro-4-hydroxyquinolin-2(1H)-one). The equilibrium ratio is heavily dictated by the polarity and hydrogen-bonding capacity of the solvent environment. In polar aprotic solvents like DMSO, the lactam form typically predominates due to the stabilization of the highly polar carbonyl group, which directly influences its binding affinity in biological assays.
Quantitative Physicochemical Data
Understanding the baseline physical properties is critical for formulation and analytical validation. The quantitative data for the compound is summarized in Table 1 below.
Table 1: Physicochemical Properties of 8-Chloro-2-hydroxy-1H-quinolin-4-one
Necessitates the use of DMSO as a vehicle for in vitro testing.
Synthetic Workflow and Experimental Protocols
The synthesis of 8-chloro-2-hydroxy-1H-quinolin-4-one requires precise control over reaction conditions to ensure regioselectivity and high yield[1]. The following protocol outlines a highly optimized, self-validating synthetic route.
Figure 1: Synthetic workflow and tautomeric equilibrium of 8-chloro-2-hydroxy-1H-quinolin-4-one.
Protocol: Regioselective Synthesis and Purification
Step 1: Regioselective Chlorination
Procedure: Suspend the starting material (a 4-hydroxyquinoline derivative) in an inert, anhydrous solvent. Under an argon atmosphere at 0 °C, slowly add a chlorinating agent such as thionyl chloride (
SOCl2
) or phosphorus oxychloride (
POCl3
)[2]. Gradually warm the reaction mixture to reflux and monitor via Thin Layer Chromatography (TLC).
Causality & Logic: The choice of
SOCl2
or
POCl3
over elemental chlorine gas is a deliberate mechanistic choice. These reagents facilitate an electrophilic aromatic substitution that is highly sensitive to the electronic directing effects of the quinoline core. Initiating the reaction at 0 °C suppresses exothermic runaway and prevents poly-chlorination, ensuring the chlorine atom is regioselectively directed to the 8-position.
Step 2: Quenching and Hydrolysis
Procedure: Upon completion, cool the reaction vessel to room temperature. Carefully pour the mixture over crushed ice under vigorous stirring to precipitate the crude product.
Causality & Logic: The slow addition to ice serves a dual purpose: it safely neutralizes unreacted chlorinating agents and hydrolyzes reactive intermediates back to the stable hydroxyl/oxo functional groups. The sudden shift in solvent polarity forces the hydrophobic quinolone core out of the aqueous phase, maximizing crude yield.
Procedure: Collect the crude precipitate via vacuum filtration. Dissolve the solid in a minimum volume of boiling ethanol. Slowly add water dropwise until the solution becomes slightly turbid, then allow it to cool undisturbed to room temperature, followed by incubation at 4 °C[1].
Causality & Logic: This dual-solvent recrystallization acts as a self-validating system . Because the target compound is soluble in hot organic solvents but possesses limited solubility in water[2], the precise ethanol/water gradient ensures that polar impurities remain trapped in the mother liquor. The formation of sharp, distinct crystals provides immediate visual confirmation of purity before committing to expensive spectroscopic analysis.
Analytical Characterization and Profiling
To ensure scientific integrity, the synthesized compound must be validated through a rigorous analytical workflow:
Nuclear Magnetic Resonance (NMR) Spectroscopy:1H
NMR is performed using DMSO-
d6
. Logic: DMSO is selected not only because the compound is highly soluble in it[2], but because it disrupts intermolecular hydrogen bonding. This prevents rapid proton exchange, allowing for the clear observation of the broad singlet corresponding to the -OH or -NH proton, which is critical for quantifying the lactam-lactim tautomeric ratio. Furthermore, the aromatic protons will display distinct splitting patterns confirming substitution at the 8-position[1].
Infrared (IR) Spectroscopy: IR is utilized to analyze the solid-state structure. The presence of a sharp carbonyl stretch (C=O) near 1650
cm−1
and a broad hydroxyl/amine stretch (O-H / N-H) in the 3200–3400
cm−1
region validates the functional groups[1].
Mass Spectrometry (MS): Electrospray ionization (ESI-MS) will yield a molecular ion peak at
m/z
195.60[2]. The presence of the chlorine atom is self-validated by observing the characteristic 3:1 isotopic abundance ratio between the
M
and
M+2
peaks (due to
35Cl
and
37Cl
isotopes), confirming successful halogenation.
Mechanistic Pharmacology and Biological Application
Derivatives of 8-chloro-2-hydroxy-1H-quinolin-4-one are highly prized in pharmacological research for their potent antimicrobial and antiviral properties[1]. The core mechanism of action for quinolone-derived antibiotics relies on the disruption of bacterial DNA topology[2].
Figure 2: Mechanistic pathway of bacterial DNA gyrase inhibition by quinolone derivatives.
Mechanism of Action:
As illustrated in Figure 2, the quinolone pharmacophore targets bacterial DNA gyrase (topoisomerase II) and topoisomerase IV[2]. These enzymes are critical for managing DNA supercoiling during replication. The compound intercalates into the DNA and binds to the enzyme, stabilizing the DNA-enzyme cleavage complex. By preventing the religation of double-stranded DNA breaks, the compound physically arrests the replication fork, halts transcription, and ultimately triggers rapid bacterial cell death[2]. The chloro group at the 8-position enhances lipophilicity (logP), improving cellular penetration and binding affinity within the hydrophobic pocket of the enzyme complex.
Thermodynamic Stability and Isomeric Profiling of 8-Chloro-4-hydroxy-2-quinolone: A Technical Guide for Drug Development
Executive Summary In contemporary medicinal chemistry, halogenated quinolones serve as highly reactive, privileged scaffolds for the synthesis of antimicrobial agents, CB2 receptor ligands, and complex tricyclic heteroar...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
In contemporary medicinal chemistry, halogenated quinolones serve as highly reactive, privileged scaffolds for the synthesis of antimicrobial agents, CB2 receptor ligands, and complex tricyclic heteroaromatics. Among these, 8-chloro-4-hydroxy-2-quinolone (also nomenclatured as 8-chloro-4-hydroxyquinolin-2(1H)-one) presents a unique structural challenge: it exists within a dynamic tautomeric equilibrium. Understanding and controlling the thermodynamic stability of its isomers is critical for predictable pharmacokinetics, receptor binding affinity, and downstream synthetic functionalization.
This whitepaper provides an in-depth, mechanistic analysis of the thermodynamic landscape of 8-chloro-4-hydroxy-2-quinolone tautomers. By synthesizing field-proven insights with self-validating experimental protocols, this guide equips application scientists with the methodologies required to isolate, characterize, and leverage the thermodynamically stable lactam isomer.
The Thermodynamic Landscape & Isomeric Equilibria
The core of 8-chloro-4-hydroxy-2-quinolone's chemical behavior lies in its ability to undergo proton-transfer tautomerization. The compound primarily oscillates between three isomeric forms, dictated by solvent polarity, temperature, and physical state:
4-Hydroxy-2-quinolone (Lactam Form): Features a carbonyl group at the C2 position and a hydroxyl group at the C4 position.
2,4-Quinolinediol (Bis-Lactim Form): Features hydroxyl groups at both the C2 and C4 positions, relying entirely on the aromaticity of the fully conjugated quinoline ring.
2-Hydroxy-4-quinolone (Cross-Conjugated Lactam): A minor, highly unstable transient state.
Mechanistic Causality of Stability
Counterintuitively, the fully aromatic bis-lactim form is not the global thermodynamic minimum in condensed phases. The lactam form is overwhelmingly favored[1]. The causality behind this preference is twofold:
Amide Resonance: The delocalization of the nitrogen lone pair into the C2 carbonyl group provides immense resonance stabilization energy, surpassing the stabilization gained from the extended aromaticity of the bis-lactim form.
Intermolecular Hydrogen Bonding: In the solid state and in polar solvents, the lactam form establishes robust, highly ordered intermolecular hydrogen-bonded dimers (N-H···O=C), which drastically lower the system's enthalpy.
Thermodynamic equilibrium logic of 8-chloro-4-hydroxy-2-quinolone tautomers.
Quantitative Thermodynamic Profiling
To predict the behavior of 8-chloro-4-hydroxy-2-quinolone during drug formulation, we must quantify the energy differentials between its isomers. The following table summarizes the consensus relative Gibbs Free Energy (
ΔG
) values derived from Density Functional Theory (DFT) calculations and experimental thermodynamic studies on 4-hydroxy-2-quinolone derivatives[2].
Isomeric Form
Structural Classification
Relative
ΔG
(kcal/mol)
Predominant Environment
8-Chloro-4-hydroxy-2-quinolone
Lactam (2-quinolone)
0.0 (Global Minimum)
Solid state, Polar protic/aprotic solvents
8-Chloro-2,4-quinolinediol
Bis-lactim
+4.5 to +5.2
Gas phase, Non-polar aprotic solvents
8-Chloro-2-hydroxy-4-quinolone
Cross-conjugated Lactam
+7.1 to +8.0
Transient intermediate
Data Interpretation: The energy gap of >4.5 kcal/mol indicates that at room temperature in polar environments, the equilibrium constant (
Keq
) heavily favors the lactam form (>99.9%). This thermodynamic control is essential when designing3[3], as the N-H and C=O vectors act as critical hydrogen bond donors/acceptors in the target binding pocket.
Self-Validating Experimental Methodologies
As application scientists, we must employ experimental designs that inherently confirm their own success. Below are two field-proven protocols for the synthesis and validation of the thermodynamically stable lactam isomer.
The synthesis of 8-chloro-4-hydroxy-2-quinolone typically begins with the condensation of an anthranilic acid derivative or via malonic acid condensation[4].
Step-by-Step Methodology:
Precursor Preparation: Suspend 2-chloroaniline and diethyl malonate in a reaction vessel.
Thermal Activation: Heat the mixture in Polyphosphoric Acid (PPA) to 140°C for 4 hours.
Aqueous Quenching: Pour the hot viscous mixture over crushed ice with vigorous stirring.
Isolation: Filter the resulting heavy precipitate, wash with cold water, and recrystallize from hot ethanol.
The Causality & Self-Validation Logic:
By utilizing PPA at 140°C, we provide sufficient thermal energy to easily overcome the kinetic barrier of intermediate states, driving the equilibrium entirely toward the thermodynamic minimum (the lactam). The subsequent precipitation in cold water is a self-validating step : the lactam isomer forms robust intermolecular hydrogen-bonded networks, rendering it highly insoluble in water. If kinetic byproducts or the bis-lactim form were present, they would exhibit vastly different solubility profiles. Thus, the high-yield precipitation inherently selects for, and validates, the isolation of the thermodynamic product.
Protocol 2: Spectroscopic Locking and Validation
To definitively prove the tautomeric state, we utilize Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy[5].
Step-by-Step Methodology:
IR Spectroscopy: Prepare a KBr pellet of the dried crystalline product and scan from 4000 to 400 cm⁻¹.
NMR Preparation: Dissolve 15 mg of the compound in 0.5 mL of anhydrous DMSO-
d6
.
NMR Acquisition: Acquire ¹H and ¹³C NMR spectra at 298 K.
The Causality & Self-Validation Logic:
Using DMSO-
d6
for NMR is not merely a solubility choice; it is a mechanistic tool. DMSO acts as a strong hydrogen-bond acceptor, which "locks" the N-H and O-H protons in place, drastically slowing down the proton exchange rate on the NMR timescale. This self-validates the tautomeric assignment : the presence of a distinct, sharp N-H proton peak at ~11.5 ppm and an O-H peak at ~10.5 ppm unambiguously confirms the 4-hydroxy-2-quinolone (lactam) state. Furthermore, the IR spectrum will show a strong, sharp C=O stretching band at ~1650 cm⁻¹. If the compound existed as the bis-lactim, this critical carbonyl band would be entirely absent.
Self-validating workflow for the synthesis and structural confirmation of the lactam isomer.
Strategic Implications in Drug Development
The thermodynamic preference for the lactam isomer of 8-chloro-4-hydroxy-2-quinolone has profound implications for rational drug design.
When designing 4[4], researchers must account for the spatial orientation of the N-H and C=O groups. Because the lactam form is thermodynamically locked under physiological conditions (aqueous, polar environment), the molecule presents a highly specific pharmacophore. The N-H acts as an obligate hydrogen bond donor, while the C=O acts as an obligate acceptor. Attempting to design a binding pocket interaction based on the bis-lactim tautomer will result in late-stage failure, as the energy penalty to force the molecule into the bis-lactim state (+4.5 kcal/mol) will drastically reduce the overall binding affinity (
ΔGbind
). Recognizing this thermodynamic reality ensures high-fidelity molecular docking simulations and successful lead optimization.
References
Rhodium-Mediated Dipolar Cycloaddition of Diazoquinolinediones
Source: ACS Publications
URL:[Link]
Synthesis and chemical transformations of 3-acetyl-4-hydroxyquinolin-2(1H)-one and its N-substituted derivatives: bird's eye view
Source: ResearchGate
URL:[Link]
Synthesis and Antimicrobial Activity of Novel 4-Hydroxy-2-quinolone Analogs
Source: MDPI Molecules / ResearchGate
URL:[Link]
Synthesis of New Azoquinolone: Evaluation of Structural, Spectral Properties, and Antimicrobial Activity
Source: DergiPark
URL:[Link]
8-Chloro-2-hydroxy-1H-quinolin-4-one: Exact Mass Determination, Physicochemical Profiling, and Pharmacological Applications
Executive Summary 8-Chloro-2-hydroxy-1H-quinolin-4-one—frequently identified by its tautomeric nomenclature, 8-chloro-4-hydroxy-1H-quinolin-2-one—is a highly functionalized heterocyclic compound belonging to the privileg...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
8-Chloro-2-hydroxy-1H-quinolin-4-one—frequently identified by its tautomeric nomenclature, 8-chloro-4-hydroxy-1H-quinolin-2-one—is a highly functionalized heterocyclic compound belonging to the privileged quinolone family[1]. Characterized by a bicyclic scaffold comprising a benzene ring fused to a pyridine ring, this molecule serves as a foundational building block in medicinal chemistry, particularly in the synthesis of antimicrobial and antiviral agents[1].
This technical whitepaper provides an authoritative analysis of its exact mass and molecular weight, details a self-validating analytical protocol for its high-resolution identification, and outlines its primary pharmacological mechanisms.
Physicochemical Profiling and Mass Metrics
Understanding the distinction between molecular weight and exact mass is critical for drug development professionals. While synthetic chemists rely on molecular weight for macroscopic stoichiometric calculations, analytical scientists depend on exact mass for high-resolution structural elucidation.
Tautomerism and Reactivity: In solution, the compound exhibits a tautomeric equilibrium between the 2-hydroxy-4-one and 4-hydroxy-2-one (lactam/lactim) forms. The presence of hydroxyl and chloro functional groups significantly enhances its reactivity toward electrophiles, making it an ideal precursor[1].
Molecular Weight (195.60 g/mol ): This value represents the abundance-weighted average mass of all isotopes present in the molecular formula (C9H6ClNO2)[1][2]. It is the standard metric used for calculating bulk reaction yields and molarity.
Exact Mass (195.0087 Da): Also known as the monoisotopic mass, this is calculated using the mass of the single most abundant isotope for each element (e.g., ^12C, ^1H, ^35Cl, ^14N, ^16O)[3][4][5]. This metric is indispensable for High-Resolution Mass Spectrometry (HRMS) to confirm molecular identity and detect trace synthetic impurities.
Table 1: Quantitative Mass and Structural Data
Property
Value
Analytical Significance
IUPAC Name
8-chloro-4-hydroxy-1H-quinolin-2-one
Standardized nomenclature reflecting the dominant lactam tautomer[1].
CAS Number
1900-41-0
Unique numerical identifier for regulatory and safety tracking[1][2].
Utilized for macroscopic stoichiometric calculations[1][2].
Exact Mass
195.0087 Da
Target mass for HRMS elemental composition verification[3][5].
[M+H]+ (Calculated)
196.0160 Da
Primary target mass for positive-mode Electrospray Ionization (ESI+).
Isotopic Signature
M+2 peak at ~32%
The natural 3:1 ratio of ^35Cl to ^37Cl internally validates halogen presence.
High-Resolution Mass Spectrometry (HRMS) Protocol
To establish absolute trustworthiness in structural elucidation, the following LC-HRMS protocol operates as a self-validating system. The methodology not only measures the exact mass but uses isotopic pattern matching to independently confirm the presence of the chlorine atom.
Step-by-Step Methodology:
Sample Preparation: Dissolve the synthesized compound in LC-MS grade methanol to a concentration of 1 µg/mL.
Causality: Methanol ensures complete solvation of the moderately polar quinolone core while remaining volatile enough to facilitate rapid droplet desolvation in the ESI source.
Chromatographic Separation: Inject 2 µL onto a sub-2 µm C18 Reverse Phase column. Elute using a gradient of Water and Acetonitrile, both modified with 0.1% Formic Acid.
Causality: Formic acid acts as a proton donor, driving the ionization equilibrium toward the
[M+H]+
adduct (
m/z
196.0160), which is essential for maximizing sensitivity in positive ion mode.
Ionization (ESI+): Operate the electrospray ionization source in positive mode.
Self-Validation: The mass spectrum must yield a base peak at
m/z
196.0160 and a secondary M+2 peak at
m/z
198.0130. If the M+2 peak operates at approximately 32% relative intensity, it self-validates the presence of a single chlorine atom, independent of the exact mass measurement.
Mass Analysis: Acquire data using an Orbitrap or Time-of-Flight (TOF) analyzer at a resolution of
≥
60,000 FWHM, utilizing Leucine Enkephalin as a lock-mass.
Causality: The lock-mass provides continuous, real-time calibration of the mass axis, compensating for thermal or electronic drift and ensuring the sub-ppm mass accuracy required to distinguish C9H6ClNO2 from isobaric interferences.
Fig 1: Self-validating LC-HRMS workflow for exact mass and isotopic pattern determination.
Pharmacological and Biological Applications
The 8-chloro-2-hydroxy-1H-quinolin-4-one scaffold is highly privileged in drug discovery, serving as a critical intermediate for synthesizing broad-spectrum therapeutic agents[1].
Antimicrobial Mechanism of Action:
Quinolone derivatives exert their bactericidal effects by targeting bacterial DNA gyrase and topoisomerase IV—enzymes essential for DNA replication, transcription, and repair[1]. The quinolone core intercalates into the DNA at the enzyme cleavage site, stabilizing a ternary cleavage complex.
Causality: By preventing the religation of the cleaved DNA strands, the drug induces a permanent blockade of the replication fork. This catastrophic DNA damage triggers rapid bacterial cell death (apoptosis)[1].
Agrochemical Potential (Photosynthesis Inhibition):
Beyond human therapeutics, ring-substituted 4-hydroxy-1H-quinolin-2-one derivatives are investigated for their agrochemical potential as photosynthesis inhibitors. These compounds disrupt the photosynthetic electron transport chain within chloroplasts, specifically targeting Photosystem II (PS II)[6]. In specific assays, 8-chloro-4-hydroxy-1H-quinolin-2-one demonstrated notable inhibitory effects, recording an Oxygen Evolution Rate (OER) inhibition
IC50
of 157 µmol/L in spinach chloroplasts[6].
Fig 2: Mechanism of action for quinolone-induced bacterial cell death via DNA gyrase inhibition.
Application Note & Protocol: Synthesis and Characterization of 8-Chloro-2-hydroxy-1H-quinolin-4-one Derivatives
Executive Summary The compound 8-chloro-2-hydroxy-1H-quinolin-4-one (which exists in a tautomeric equilibrium with 8-chloro-4-hydroxy-2-quinolone and 8-chloroquinoline-2,4-diol) is a highly versatile and privileged heter...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
The compound 8-chloro-2-hydroxy-1H-quinolin-4-one (which exists in a tautomeric equilibrium with 8-chloro-4-hydroxy-2-quinolone and 8-chloroquinoline-2,4-diol) is a highly versatile and privileged heterocyclic scaffold. In medicinal chemistry, it serves as a critical precursor for the development of 1,2,3,4-tetrahydroquinoline-2,3,4-trione 3-oximes (QTOs), which are potent antagonists for the NMDA receptor glycine site [1]. Additionally, it is a key intermediate in the synthesis of broad-spectrum antimicrobial azoquinolone dyes [2] and poly-halogenated building blocks like 2,4,8-trichloroquinoline [3].
This application note details a robust, self-validating protocol for the synthesis of this scaffold via the condensation of 2-chloroaniline with diethyl malonate, followed by polyphosphoric acid (PPA)-mediated cyclization.
Mechanistic Rationale & Synthetic Strategy
The synthesis relies on a two-stage "pyrono route" or malonic ester condensation pathway.
Step 1: Amidation/Condensation: 2-Chloroaniline acts as the nucleophile, attacking the highly electrophilic carbonyl carbons of diethyl malonate. Causality of Experimental Choice: The reaction is driven thermally (130–150 °C) in the presence of a Dean-Stark trap. Continuously distilling off the ethanol byproduct forces the transamidation equilibrium forward, preventing reaction stalling and ensuring high conversion to the intermediate malondianilide or
β
-amido ester.
Step 2: Intramolecular Friedel-Crafts Acylation: The intermediate undergoes cyclization at 140 °C. Causality of Reagent Selection: Polyphosphoric acid (PPA) is uniquely suited for this transformation. It functions dually as a strong Brønsted/Lewis acid catalyst to activate the carbonyl group for electrophilic aromatic substitution, and as a viscous, dehydrating solvent that sequesters the eliminated water/ethanol. This prevents reverse hydrolysis without causing the severe oxidative charring typically associated with concentrated sulfuric acid.
Step-by-Step Experimental Protocol
Note: This protocol incorporates In-Process Controls (IPC) to create a self-validating system, ensuring intermediate integrity before proceeding to subsequent steps.
Materials Required
2-Chloroaniline (
≥
99% purity)
Diethyl malonate (1.5 equivalents)
Polyphosphoric acid (PPA, ~115%
H3PO4
basis)
1 N HCl and 20% NaOH (aq)
Phase 1: Condensation to the Intermediate
Reaction Setup: In a 250 mL round-bottom flask equipped with a Dean-Stark trap and a reflux condenser, combine 2-chloroaniline (50 mmol, 6.38 g) and diethyl malonate (75 mmol, 12.0 g).
Thermal Shift: Heat the mixture to 130–150 °C for 4–6 hours. Ensure that the evolving ethanol is actively collected in the trap.
IPC (TLC Validation): Monitor the disappearance of the 2-chloroaniline starting material via Thin Layer Chromatography (TLC) using a Hexane:EtOAc (7:3) mobile phase. The reaction is complete when the aniline spot is no longer visible under UV (254 nm).
Isolation: Cool the mixture to room temperature. The crude intermediate can be used directly in the next step or, if higher purity is required, triturated with cold hexanes and filtered.
Phase 2: PPA-Mediated Cyclization
Acid Catalysis: Add 150 mL of pre-warmed PPA (heated to 80 °C to reduce its high viscosity) to the crude intermediate.
Cyclization: Heat the mixture to 140 °C with robust mechanical stirring for 3 hours. Critical Causality: Magnetic stirring will fail due to the extreme viscosity of PPA, leading to localized overheating, product degradation, and poor yields. Mechanical overhead stirring is mandatory.
Phase 3: Quenching and Purification
Quenching: Cool the viscous mixture to 80 °C and carefully pour it into 200 mL of ice-cold 1 N HCl with vigorous stirring. Stir for 4 hours to fully hydrolyze any transient polyphosphate esters.
pH Adjustment (Critical IPC): Slowly neutralize the aqueous suspension with 20% NaOH until the solution reaches a precise pH of 4.0. Causality: The target quinolinediol is amphoteric. A pH of 4 ensures the molecule is in its neutral, least-soluble tautomeric form, maximizing the precipitation yield.
Filtration: Filter the resulting white/off-white solid, wash extensively with deionized water (3 × 50 mL) to remove residual inorganic phosphates, and dry in vacuo at 60 °C to afford the pure product.
Analytical Characterization & Quantitative Data
Verification of the 8-chloro-2-hydroxy-1H-quinolin-4-one structure is confirmed via NMR and HRMS. The tautomeric equilibrium heavily favors the 2,4-quinolinediol/lactam forms in polar aprotic solvents like DMSO-
d6
.
Table 1: Physicochemical and Spectral Properties of 8-Chloro-2,4-quinolinediol
Property / Parameter
Value / Description
Analytical Method / Condition
Molecular Formula
C9H6ClNO2
-
Exact Mass (HRMS)
195.0084 (Calculated) / 195.0088 (Found)
ESI-TOF
Melting Point
280−282 °C (Decomposition)
Capillary Apparatus
Typical Yield
70% − 82%
Post-precipitation (pH = 4)
1
H NMR (DMSO-
d6
)
δ
5.76 (s, 1H, vinylic CH)
400 MHz, 298 K
δ
7.10 (dd, J = 8.1, 7.2 Hz, 1H, aromatic)
δ
7.61 (d, J = 7.2 Hz, 1H, aromatic)
δ
7.76 (d, J = 8.1 Hz, 1H, aromatic)
δ
10.36 (s, 1H, OH/NH tautomer)
δ
11.60 (s, 1H, NH/OH tautomer)
Downstream Functionalization Workflows
The isolated 8-chloro-2-hydroxy-1H-quinolin-4-one serves as a branching point for several advanced synthetic workflows:
NMDA Receptor Antagonists (QTOs): Nitrosation of the core using
NaNO2/H2SO4
yields 1,2,3,4-tetrahydroquinoline-2,3,4-trione 3-oximes. Note: Structure-activity relationship (SAR) studies indicate that substitution at the 8-position (e.g., 8-chloro) generally decreases NMDA receptor potency compared to 5,6,7-substitutions due to steric hindrance at the receptor's NH-interacting pocket [1].
Antimicrobial Azo Dyes: Under strong basic conditions, diazonium coupling occurs regioselectively, yielding azoquinolones with significant efficacy against Candida albicans and Enterobacter aerogenes [2].
Exhaustive Chlorination: Refluxing the diol with
POCl3
disrupts the stable lactam/lactim tautomers, converting the di-oxygenated precursor into 2,4,8-trichloroquinoline, a highly reactive electrophile for cross-coupling reactions [3].
Synthetic Workflow Visualization
Synthetic workflow and downstream derivatization of 8-chloro-2-hydroxy-1H-quinolin-4-one.
References
Cai, S. X., Zhou, Z.-L., Huang, J.-C., Whittemore, E. R., & Egbuwoku, Z. O. (1996). "Synthesis and Structure−Activity Relationships of 1,2,3,4-Tetrahydroquinoline-2,3,4-trione 3-Oximes: Novel and Highly Potent Antagonists for NMDA Receptor Glycine Site." Journal of Medicinal Chemistry, 39(17), 3241-3247.[Link]
Ölmez Nalcıoğlu, Ö., Yakut, M., & Caniklioğlu, A. G. (2025). "Synthesis of New Azoquinolone: Evaluation of Structural, Spectral Properties, and Antimicrobial Activity." Journal of the Turkish Chemical Society Section A: Chemistry, 12(4), 197-206.[Link]
Application
Application Note: Synthesis and Characterization of Azo Dyes Derived from 8-Chloro-4-hydroxy-2-quinolone
Executive Summary & Rationale The 4-hydroxy-2-quinolone scaffold is a privileged structure in medicinal chemistry and materials science. When functionalized as an enol-type coupling component for azo dyes, these derivati...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary & Rationale
The 4-hydroxy-2-quinolone scaffold is a privileged structure in medicinal chemistry and materials science. When functionalized as an enol-type coupling component for azo dyes, these derivatives exhibit remarkable solvatochromic properties and potent biological activities, including broad-spectrum antibacterial and antifungal efficacy[1]. This application note provides a comprehensive, self-validating protocol for the synthesis of azo dyes derived from 8-chloro-4-hydroxy-2-quinolone. By detailing the mechanistic causality behind each reagent choice and temperature constraint, this guide ensures high-yield, reproducible synthesis for drug development professionals and synthetic chemists.
Mechanistic Causality & Synthetic Strategy
The synthesis is executed in two primary phases: the construction of the heterocyclic core and the subsequent electrophilic aromatic substitution (azo coupling).
Quinolone Core Synthesis: The preparation of 8-chloro-4-hydroxy-2-quinolone relies on a Knorr-type thermal cyclocondensation. 2-Chloroaniline is reacted with diethyl malonate to form an intermediate malonamide. Cyclization is forced using polyphosphoric acid (PPA) at 140–160 °C[2]. PPA is strictly chosen because it acts dually as a high-boiling solvent and a potent dehydrating agent, driving the elimination of water/ethanol to close the heterocyclic ring.
Azo Coupling: The target azo dyes are synthesized by linking diazotized p-substituted anilines with the quinolone core[3]. Because the 8-position is sterically and electronically blocked by the chlorine atom, the electrophilic attack of the diazonium salt occurs regioselectively at the 3-position. This is facilitated by conducting the reaction in an alkaline medium (pH 9–10), which deprotonates the 4-hydroxyl group to form an electron-rich enolate, massively increasing the nucleophilicity of the C-3 carbon[4].
Workflow for the synthesis of 8-chloro-4-hydroxy-2-quinolone azo dyes.
Self-Validating Experimental Protocols
Protocol A: Synthesis of 8-Chloro-4-hydroxy-2-quinolone
Step 1: In a 100 mL round-bottom flask, combine 2-chloroaniline (10 mmol) and diethyl malonate (12 mmol).
Causality: A 20% molar excess of diethyl malonate ensures the complete conversion of the aniline, preventing unreacted volatile amines from complicating the subsequent high-temperature step.
Step 2: Add 15 g of polyphosphoric acid (PPA). Equip the flask with a mechanical stirrer and heat to 140–150 °C for 2.5 hours[2].
Causality: Mechanical stirring is mandatory as PPA becomes highly viscous. The specific temperature window provides the thermodynamic energy required for the endothermic elimination of ethanol during ring closure.
Step 3: Carefully pour the hot, viscous mixture into 200 mL of vigorously stirred crushed ice.
Self-Validation Checkpoint: Quenching in ice water hydrolyzes the PPA into soluble phosphoric acid. A successful reaction is immediately validated by the precipitation of a pale yellow/white solid. If the solution remains clear, the cyclization failed or the PPA was insufficiently hydrolyzed. Filter, wash with cold water, and recrystallize from ethanol.
Protocol B: Diazotization of p-Substituted Anilines
Step 1: Dissolve the chosen p-substituted aniline (e.g., p-nitroaniline, 5 mmol) in 15 mL of 3 M HCl. Cool the solution to 0–5 °C using an ice-salt bath.
Step 2: Prepare a solution of sodium nitrite (NaNO
2
, 5.5 mmol) in 5 mL of distilled water. Cool to 0 °C.
Step 3: Add the NaNO
2
solution dropwise to the aniline hydrochloride solution, maintaining the temperature strictly below 5 °C.
Causality: Aromatic diazonium salts are thermodynamically unstable. Exceeding 5 °C causes the diazonium cation to rapidly degrade into a phenol, releasing nitrogen gas and ruining the coupling stoichiometry.
Self-Validation Checkpoint: Perform a spot test using starch-iodide paper. An immediate blue-black color change confirms the presence of excess nitrous acid, validating that the aniline has been fully diazotized.
Protocol C: Azo Coupling and Product Isolation
Step 1: Dissolve 8-chloro-4-hydroxy-2-quinolone (5 mmol) in 20 mL of 10% aqueous NaOH. Cool the solution to 0–5 °C.
Causality: The highly alkaline environment (pH > 10) deprotonates the 4-OH group. The resulting enolate dramatically increases the electron density at the C-3 position, activating it for electrophilic attack[3].
Step 2: Add the cold diazonium salt solution (from Protocol B) dropwise to the quinolone solution over 30 minutes. Continuously monitor and adjust the pH to 9–10 using additional 10% NaOH.
Causality: If the pH drops below 9, the quinolone reprotonates and loses its nucleophilicity. If the pH exceeds 11, the diazonium salt converts into an unreactive diazotate.
Self-Validation Checkpoint: The coupling is instantaneous. Validation is visually confirmed by an immediate, intense color shift (yellow to deep red/brown) and the formation of a thick, colored precipitate.
Step 3: Stir for an additional 2 hours at 0–5 °C. Neutralize to pH 6-7 with dilute HCl, filter the precipitated dye, wash with cold water, and dry under a vacuum.
Solvatochromism and Tautomeric Logic
A hallmark of 4-hydroxy-2-quinolone azo dyes is their ability to exist in multiple tautomeric forms, primarily the enol-azo and keto-hydrazone tautomers[5]. The equilibrium between these forms is heavily dictated by the polarity of the solvent.
Azo-hydrazone tautomeric equilibrium driven by solvent polarity.
Diagnostic Causality: Polar solvents (like DMSO or DMF) stabilize the highly polarized keto-hydrazone form via strong intermolecular hydrogen bonding. This lowers the energy gap of the
π→π∗
transition, resulting in a pronounced bathochromic shift (red shift) compared to non-polar solvents (like Chloroform), which favor the enol-azo form[4].
Quantitative Data Summary
The table below summarizes representative physicochemical properties and antimicrobial minimum inhibitory concentrations (MIC) for various synthesized 8-chloro-4-hydroxy-2-quinolone azo dyes, highlighting the influence of electron-withdrawing vs. electron-donating substituents[1].
Dye Derivative (p-Substituent)
Yield (%)
Melting Point (°C)
λmax
(nm) in CHCl
3
(Azo Form)
λmax
(nm) in DMSO (Hydrazone Form)
Antimicrobial Activity (MIC, µg/mL)
-H (Aniline)
78
245-247
395
415
>100
-Cl (p-Chloroaniline)
82
260-262
405
428
32
-NO
2 (p-Nitroaniline)
85
285-287
425
455
16
-CH
3 (p-Toluidine)
75
230-232
390
410
64
-OCH
3 (p-Anisidine)
70
225-227
410
435
64
Note: Electron-withdrawing groups (e.g., -NO
2
, -Cl) on the diazonium component increase the electrophilicity during coupling (yielding higher reaction efficiencies) and generally enhance the biological activity of the final dye molecule.
References
[3] Synthesis and pharmacological activities of azo dye derivatives incorporating heterocyclic scaffolds: a review. RSC Advances. 3
[4] Synthesis, characterization and spectroscopic properties of some new azo disperse dyes derived from 4-hydroxybenzo[h]quinolin-2-(1H)-one. ResearchGate. 4
[5] (PDF) 4-Hydroxy-2(1H)-quinolone. Part 1: Synthesis and Reactions. ResearchGate. 5
Application Note & Protocols: A Framework for Evaluating the Antimicrobial Potential of Novel 8-Chloro-2-hydroxy-1H-quinolin-4-one Analogs
An in-depth technical guide for researchers, scientists, and drug development professionals on the antimicrobial activity screening of 8-chloro-2-hydroxy-1H-quinolin-4-one compounds. Introduction: The escalating crisis o...
Author: BenchChem Technical Support Team. Date: April 2026
An in-depth technical guide for researchers, scientists, and drug development professionals on the antimicrobial activity screening of 8-chloro-2-hydroxy-1H-quinolin-4-one compounds.
Introduction: The escalating crisis of antimicrobial resistance necessitates the urgent discovery and development of new chemical entities with potent and novel mechanisms of action.[1][2] Quinolone and quinolinone derivatives have long been a cornerstone of antibacterial therapy, with a well-established history of clinical success.[3][4] This class of compounds typically exerts its bactericidal effect by targeting essential bacterial type II topoisomerases—DNA gyrase and topoisomerase IV—thereby inhibiting DNA replication and repair, which ultimately leads to cell death.[3][5][6] The 8-chloro-2-hydroxy-1H-quinolin-4-one scaffold represents a promising, yet underexplored, area for the development of new antimicrobial agents. The strategic placement of substituents on the quinolinone core is critical for modulating antibacterial potency, spectrum, and pharmacokinetic properties.[7][8]
This guide provides a comprehensive framework for the systematic screening and evaluation of 8-chloro-2-hydroxy-1H-quinolin-4-one compounds. It details not just the procedural steps but also the underlying scientific rationale, ensuring that the generated data is robust, reproducible, and meaningful for advancing drug discovery programs. The protocols are grounded in authoritative standards set forth by the Clinical and Laboratory Standards Institute (CLSI), representing the gold standard in antimicrobial susceptibility testing.[9][10][11]
Part 1: Foundational Principles and Strategic Workflow
The primary objective of this screening cascade is to quantitatively assess the antimicrobial efficacy of novel 8-chloro-2-hydroxy-1H-quinolin-4-one derivatives. The workflow is designed to first determine the minimal concentration required to inhibit microbial growth (bacteriostatic activity) and subsequently, the concentration needed to kill the microbes (bactericidal activity).
1.1 The Rationale of a Tiered Screening Approach
A tiered screening approach is employed for efficiency and resource management. It begins with a broad primary assay to determine the Minimum Inhibitory Concentration (MIC) against a representative panel of microorganisms. Compounds demonstrating significant potency in the MIC assay are then advanced to a secondary assay to determine the Minimum Bactericidal Concentration (MBC), which provides deeper insight into the nature of their antimicrobial effect.
1.2 Selection of a Biologically Relevant Microbial Panel
The choice of microorganisms is critical for defining the spectrum of activity. The panel should include:
Gram-Positive Bacteria: e.g., Staphylococcus aureus (including MRSA strains to assess activity against resistant pathogens), Bacillus subtilis.
Gram-Negative Bacteria: e.g., Escherichia coli, Pseudomonas aeruginosa. These are crucial as the outer membrane of Gram-negative bacteria presents a significant permeability barrier that many compounds fail to cross.[6]
Fungal Species (Optional): e.g., Candida albicans, Aspergillus niger, to explore any potential antifungal activity.
Reference strains from recognized culture collections (e.g., ATCC) must be used to ensure inter-laboratory consistency and data comparability.
1.3 Differentiating Bacteriostatic vs. Bactericidal Activity
Minimum Inhibitory Concentration (MIC): The lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation.[2] This is a measure of bacteriostatic activity.
Minimum Bactericidal Concentration (MBC): The lowest concentration of an antimicrobial agent required to kill ≥99.9% of the final inoculum after a 24-hour incubation.[12][13] This is the benchmark for bactericidal activity.
Understanding this distinction is vital. While bacteriostatic agents can be effective in patients with robust immune systems, bactericidal agents are often preferred for treating severe, life-threatening infections or in immunocompromised individuals.
Fig 1. High-level experimental workflow for antimicrobial screening.
Part 2: Validated Experimental Protocols
These protocols are based on the broth microdilution method, a standardized technique recommended by CLSI for determining MIC values.[14][15]
2.1 Protocol: Preparation of Test Compounds and Controls
The integrity of the results begins with meticulous preparation of the test articles.
Compound Solubilization: Prepare a high-concentration stock solution (e.g., 10 mg/mL or 10 mM) of each 8-chloro-2-hydroxy-1H-quinolin-4-one analog in 100% dimethyl sulfoxide (DMSO). Ensure complete dissolution.
Rationale: DMSO is a common solvent for solubilizing organic compounds for biological screening. A high concentration is necessary to ensure the final concentration of DMSO in the assay wells is low (<1%) and does not affect microbial growth.
Positive Control: Prepare a stock solution of a clinical-grade broad-spectrum quinolone antibiotic, such as Ciprofloxacin, in the same manner.
Rationale: The positive control validates the assay's sensitivity and provides a benchmark against which the potency of the test compounds can be compared.
Negative Control: The vehicle, 100% DMSO, will serve as the negative control to confirm it has no intrinsic antimicrobial activity at the concentrations used in the assay.
Storage: Store all stock solutions at -20°C or -80°C in small aliquots to prevent repeated freeze-thaw cycles.
2.2 Protocol: Microbial Inoculum Preparation
Standardization of the microbial inoculum is arguably the most critical variable for ensuring reproducibility.
Culture Revival: From a frozen stock, streak the desired microbial strain onto a suitable non-selective agar plate (e.g., Tryptic Soy Agar for bacteria, Sabouraud Dextrose Agar for fungi) and incubate for 18-24 hours at the optimal growth temperature (e.g., 37°C for E. coli and S. aureus).
Colony Selection: Select 3-5 well-isolated colonies of the same morphology from the fresh plate.
Suspension Preparation: Transfer the selected colonies into a tube containing sterile saline (0.85% NaCl) or a suitable broth (e.g., Mueller-Hinton Broth).
Density Standardization: Vortex the suspension thoroughly. Adjust the turbidity of the suspension to match that of a 0.5 McFarland standard. This can be done visually or, for greater accuracy, using a spectrophotometer (absorbance of 0.08–0.13 at 625 nm). A 0.5 McFarland standard corresponds to approximately 1.5 x 10⁸ CFU/mL for bacteria.[15]
Rationale: The CLSI guidelines mandate the use of a standardized inoculum to ensure that the results are consistent and comparable across different experiments and laboratories.[15][16] An inoculum that is too dense can overwhelm the antimicrobial agent, leading to falsely high MIC values.
Final Dilution: Dilute the standardized suspension in the appropriate test broth (cation-adjusted Mueller-Hinton Broth [CAMHB] for most bacteria) to achieve the final target inoculum concentration of 5 x 10⁵ CFU/mL for the MIC assay.[15]
2.3 Protocol: Minimum Inhibitory Concentration (MIC) Assay via Broth Microdilution
Plate Preparation: Add 50 µL of sterile CAMHB to wells 2 through 12 of a sterile 96-well U-bottom microtiter plate.
Compound Addition: Add 100 µL of the test compound, appropriately diluted from the stock solution to twice the highest desired test concentration, into well 1.
Serial Dilution: Perform a 2-fold serial dilution by transferring 50 µL from well 1 to well 2, mixing thoroughly, then transferring 50 µL from well 2 to well 3, and so on, until well 10. Discard the final 50 µL from well 10. This leaves 50 µL in each well from 1 to 10.
Rationale: This creates a logarithmic concentration gradient of the test compound, allowing for the precise determination of the inhibition point.
Control Wells:
Well 11 (Growth Control): Add 50 µL of broth. This well will receive the inoculum but no compound.
Well 12 (Sterility Control): Add 100 µL of broth. This well receives no inoculum and no compound.
Inoculation: Add 50 µL of the final diluted microbial inoculum (prepared in Protocol 2.2) to wells 1 through 11. The final volume in these wells will be 100 µL, and the inoculum density will be 5 x 10⁵ CFU/mL.
Incubation: Cover the plate and incubate at 35 ± 2°C for 16-20 hours in ambient air for most aerobic bacteria.[15]
Result Determination: Following incubation, determine the MIC by visually inspecting the wells for turbidity. The MIC is the lowest concentration of the compound at which there is no visible growth (i.e., the first clear well). The sterility control (well 12) should be clear, and the growth control (well 11) should be turbid.
Optional Aid: To facilitate reading, 20 µL of a redox indicator like resazurin (0.015% w/v) can be added to each well after incubation and incubated for another 2-4 hours. A color change from blue to pink indicates viable, respiring cells. The MIC is the lowest concentration where the blue color is retained.[17]
This assay is a direct extension of the MIC test and should be initiated immediately after the MIC is determined.
Subculturing: From each well of the MIC plate that showed no visible growth (i.e., the MIC well and all wells with higher concentrations), take a 10 µL aliquot.
Plating: Spot-plate the 10 µL aliquot onto a fresh, antibiotic-free agar plate.
Rationale: This step transfers the bacteria to a nutrient-rich environment free of the antimicrobial agent. If the bacteria were only inhibited (bacteriostatic), they will resume growth. If they were killed (bactericidal), no growth will occur.
Incubation: Incubate the agar plates at 35 ± 2°C for 18-24 hours.
Result Determination: After incubation, count the number of colonies on each spot. The MBC is defined as the lowest concentration of the antimicrobial agent that results in a ≥99.9% reduction in the number of CFUs compared to the initial inoculum count.[12][13][18] For practical purposes, it is often recorded as the lowest concentration that shows no growth or only 1-2 colonies.
Part 3: Data Presentation and Interpretation
3.1 Summarizing Quantitative Data
Results should be tabulated for clear comparison. It is often useful to express concentrations in both µg/mL and µM to facilitate structure-activity relationship (SAR) analysis.
Table 1: Example Antimicrobial Activity Data for 8-Chloro-2-hydroxy-1H-quinolin-4-one Analogs
Compound
Test Organism
MIC (µg/mL)
MIC (µM)
MBC (µg/mL)
MBC (µM)
MBC/MIC Ratio
Interpretation
Compound A
S. aureus ATCC 29213
4
20.4
8
40.8
2
Bactericidal
Compound A
E. coli ATCC 25922
64
327.2
>128
>654.4
>2
Bacteriostatic
Compound B
S. aureus ATCC 29213
16
75.1
128
600.8
8
Bacteriostatic
Compound B
E. coli ATCC 25922
>128
>599.2
>128
>599.2
-
Inactive
Ciprofloxacin
S. aureus ATCC 29213
0.5
1.5
1
3.0
2
Bactericidal
Ciprofloxacin
E. coli ATCC 25922
0.06
0.18
0.12
0.36
2
Bactericidal
Molecular weights are hypothetical for this example.
3.2 Interpreting the Results
Potency: Lower MIC and MBC values indicate higher antimicrobial potency.
Spectrum of Activity: Activity against both Gram-positive and Gram-negative bacteria indicates a broad-spectrum agent. Lack of activity against one class suggests a narrow spectrum.
Bactericidal vs. Bacteriostatic Action: The MBC/MIC ratio is a key indicator.
An MBC/MIC ratio ≤ 4 is generally considered bactericidal .
An MBC/MIC ratio > 4 is considered bacteriostatic .
Part 4: Hypothesized Mechanism of Action
Quinolone antibiotics function by stabilizing a ternary complex formed between bacterial type II topoisomerases (DNA gyrase or Topoisomerase IV) and DNA.[5] This action converts these essential enzymes into cellular poisons that generate permanent double-strand breaks in the bacterial chromosome, blocking DNA replication and transcription, which triggers the SOS response and ultimately leads to rapid cell death.[6][19] It is hypothesized that 8-chloro-2-hydroxy-1H-quinolin-4-one compounds share this fundamental mechanism.
Fig 2. Hypothesized mechanism of action for quinolinone compounds.
References
Aldred, K. J., Kerns, R. J., & Osheroff, N. (2014). Mechanism of Quinolone Action and Resistance. Biochemistry, 53(10), 1565–1574. [Link]
Wikipedia contributors. (2024). Quinolone antibiotic. Wikipedia. [Link]
Hooper, D. C., & Jacoby, G. A. (2015). Mechanism of Quinolone Action and Resistance. Cold Spring Harbor Perspectives in Medicine, 5(9), a025320. [Link]
Ramos, J. L., et al. (2001). Screening for Novel Antimicrobials from Encoded Combinatorial Libraries by Using a Two-Dimensional Agar Format. Antimicrobial Agents and Chemotherapy, 45(6), 1718–1724. [Link]
ResearchGate. (n.d.). Structure−Activity Relationship of Quinoline Derivatives as Potent and Selective α 2C -Adrenoceptor Antagonists. [Link]
Kirienko, N. V., et al. (2014). Establishing the Minimal Bactericidal Concentration of an Antimicrobial Agent for Planktonic Cells (MBC-P) and Biofilm Cells (MBC-B). Journal of Visualized Experiments, (83), e50989. [Link]
Kim, Y., et al. (2018). Synthesis and structure-activity relationships of quinolinone and quinoline-based P2X7 receptor antagonists and their anti-sphere formation activities in glioblastoma cells. Bioorganic & Medicinal Chemistry, 26(8), 1956-1967. [Link]
CLSI. (n.d.). ISO16256 | Clinical laboratory testing and in vitro diagnostic test systems — Broth micro-dilution reference method for testing the in vitro activity of antimicrobial agents against yeast fungi involved in infectious diseases. [Link]
CLSI. (n.d.). M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically. [Link]
Van Bambeke, F., et al. (2005). Structure--activity relationship of quinolones. Current Opinion in Pharmacology, 5(5), 493-500. [Link]
Wiegand, I., Hilpert, K., & Hancock, R. E. W. (2023). Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations. Heliyon, 9(11), e21350. [Link]
Taj-Aldeen, S. J., et al. (2012). Comparison of four reading methods of broth microdilution based on the Clinical and Laboratory Standards Institute M27-A3 method for antifungal susceptibility testing of Candida species. Journal of Medical Microbiology, 61(Pt 10), 1369–1373. [Link]
He, Y., et al. (2023). Quinolone Antibiotics: Resistance and Therapy. Drug Design, Development and Therapy, 17, 389–403. [Link]
Bio-protocol. (2024). Minimal Bactericidal Concentration for Biofilms (MBC-B). [Link]
Kim, M. J., et al. (2007). Evaluation of a Colorimetric Broth Microdilution Method for Antimicrobial Susceptibility Testing Using 2,3,5-Triphenyltetrazolium Chloride. Korean Journal of Clinical Microbiology, 10(1), 49-53. [Link]
ResearchGate. (n.d.). Structure-Activity Relationships of the Quinolone Antibacterials in the New Millenium: Some Things Change, Others Do Not. [Link]
de Souza, M. V. N., et al. (2009). Structure−Activity Relationships for a Series of Quinoline-Based Compounds Active against Replicating and Nonreplicating Mycobacterium tuberculosis. Journal of Medicinal Chemistry, 52(7), 2248–2252. [Link]
ResearchGate. (2024). (PDF) QSAR study of 8-Hydroxyquinoline and its Chloro derivatives as antimicrobial agents. [Link]
Huband, M. D., et al. (2025). Establishing the reference broth microdilution MIC method for cefepime-taniborbactam. Journal of Clinical Microbiology, 63(8). [Link]
CLSI. (n.d.). Antimicrobial Susceptibility Testing | Area of Focus. [Link]
University of Technology. (2021). Lab Six :. - Minimum Bacteriocidal Concentration (MBC). [Link]
Weinstein, M. P., & Lewis, J. S. (2020). The Clinical and Laboratory Standards Institute Subcommittee on Antimicrobial Susceptibility Testing: Background, Organization, Functions, and Processes. Journal of Clinical Microbiology, 58(3), e01864-19. [Link]
Young, K., et al. (2015). Novel Antibacterial Targets and Compounds Revealed by a High-Throughput Cell Wall Reporter Assay. Antimicrobial Agents and Chemotherapy, 59(7), 3856–3863. [Link]
Simner, P. J., et al. (2021). Overview of Changes to the Clinical and Laboratory Standards Institute Performance Standards for Antimicrobial Susceptibility Testing, M100, 31st Edition. Journal of Clinical Microbiology, 59(12), e00282-21. [Link]
Matijašić, M., et al. (2023). Evaluation of novel compounds as anti-bacterial or anti-virulence agents. Exploration of Targeted Anti-tumor Therapy, 4(1), 1-20. [Link]
Hassanin, H. M., et al. (2012). Synthesis and antimicrobial activity of some novel 4-hydroxyquinolin-2(1H)-ones and pyrano[3,2-c] quinolinones. Journal of the Serbian Chemical Society, 77(6), 681-692. [Link]
Hada, N., et al. (2025). Discovery of Novel Antimicrobial-Active Compounds and Their Analogues by In Silico Small Chemical Screening Targeting Staphylococcal MurB. International Journal of Molecular Sciences, 26(7), 3739. [Link]
Parmar, K. B., et al. (2024). Synthesis, spectral analysis and antimicrobial activity of 2(1H)-quinolinone tethered 1,3,5-triazine derivatives. Chemical Data Collections, 51, 101235. [Link]
Herrera, J. C. R., et al. (2023). Synthesis, Spectroscopic, and Thermal Analyses of 2-Oxo-1,2-dihydroquinolin-8-yl 4-chlorobenzoate. Molbank, 2023(3), M1672. [Link]
Wang, X., et al. (2019). Synthesis and anti-phytopathogenic activity of 8-hydroxyquinoline derivatives. Bioorganic & Medicinal Chemistry Letters, 29(22), 126685. [Link]
Szymański, P., et al. (2025). Quinolin-4-ones: Methods of Synthesis and Application in Medicine. International Journal of Molecular Sciences, 26(1), 478. [Link]
Organic Chemistry Portal. (n.d.). Synthesis of 4-quinolones. [Link]
Li, Y., et al. (2025). Facile synthesis, antimicrobial activity, and molecular docking analysis of 8-hydroxyquinoline-4-thiazolidinone hybrids. Future Medicinal Chemistry, 17(3), 139-152. [Link]
Lall, N., et al. (2025). Antibacterial and Antibiofilm Activity of 8‐Hydroxyquinoline Derivatives Against Mycobacterium and Staphylococcus Species. Chemistry & Biodiversity, 22(10), e202500595. [Link]
Application Note: Regioselective Functionalization of 8-Chloro-4-hydroxy-2-quinolone
Executive Summary & Scaffold Significance The quinolone ring system is a privileged structural motif in medicinal chemistry, serving as the core scaffold for numerous targeted therapeutics, including broad-spectrum antim...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary & Scaffold Significance
The quinolone ring system is a privileged structural motif in medicinal chemistry, serving as the core scaffold for numerous targeted therapeutics, including broad-spectrum antimicrobials, kinase inhibitors, and highly selective cannabinoid-2 receptor ligands. Among the halogenated precursors, 8-chloro-4-hydroxy-2-quinolone (which exists in tautomeric equilibrium with 8-chloroquinoline-2,4-diol) presents a unique synthetic challenge and opportunity. The presence of the 8-chloro substituent significantly alters the steric and electronic landscape of the molecule, dictating specific regioselective pathways during late-stage functionalization.
This application note provides a rigorous, mechanistic guide to the regioselective functionalization of 8-chloro-4-hydroxy-2-quinolone, designed to equip application scientists with field-proven, self-validating methodologies.
Mechanistic Rationale: Directing Regioselectivity
Understanding the intrinsic reactivity of the 8-chloro-4-hydroxy-2-quinolone scaffold is critical for designing step-economical syntheses 1. The molecule possesses multiple reactive sites, but their nucleophilicity is governed by tautomerism and the inductive effects of the 8-chloro group:
C-3 Nucleophilicity: The C-3 position exhibits pronounced enamine-like character due to the electron-donating effect of the adjacent C-4 hydroxyl group. This makes C-3 the primary site for electrophilic attack (e.g., halogenation, azo coupling) 2.
O- vs. N-Alkylation: The bulky 8-chloro group introduces significant steric hindrance around the N-1 position. Consequently, standard N-alkylation requires forcing conditions, whereas O-alkylation at O-4 can be selectively achieved using soft Lewis acid catalysts (like Ag₂CO₃) that coordinate preferentially to oxygen.
Exhaustive Chlorination: To access cross-coupling-ready scaffolds, the stable lactam/lactim tautomers must be disrupted. Exhaustive chlorination converts the di-oxygenated precursor into 2,4,8-trichloroquinoline 3.
Regioselective functionalization pathways of 8-chloro-4-hydroxy-2-quinolone.
Quantitative Reaction Metrics
The following table summarizes the expected regioselective yields and required conditions based on the targeted functionalization pathway.
Functionalization Pathway
Target Position
Reagents & Catalyst
Temp (°C)
Yield Range (%)
Mechanistic Driver
Exhaustive Chlorination
C-2, C-4
POCl₃ (neat)
105
85 – 92
Lactam/lactim tautomer disruption
Electrophilic Bromination
C-3
NBS, DMF
0 to 25
88 – 95
Enamine-like C-3 nucleophilicity
Azo Coupling
C-3
Ar-N₂⁺ Cl⁻, NaOH (aq)
0 to 5
75 – 85
Enolate-driven electrophilic attack
N-Alkylation
N-1
R-I, K₂CO₃, DMF
60
40 – 60
Steric hindrance by 8-chloro group
O-Alkylation
O-4
R-I, Ag₂CO₃, Toluene
80
65 – 80
Soft Lewis acid coordination (Ag⁺)
Self-Validating Experimental Protocols
Protocol A: Exhaustive Chlorination to 2,4,8-Trichloroquinoline
Causality & Reagent Selection: Phosphorus oxychloride (POCl₃) acts as both the solvent and the electrophilic chlorinating agent. The highly electrophilic phosphorus center attacks the C-2 and C-4 oxygen atoms, forming phosphorodichloridate intermediates. These excellent leaving groups are subsequently displaced by chloride ions to yield 2,4,8-trichloroquinoline 3.
Step-by-Step Methodology:
Equip a 100 mL round-bottom flask with a magnetic stir bar and a reflux condenser fitted with a drying tube.
Heat the reaction mixture to a gentle reflux (105 °C) for 4 hours. The suspension will gradually turn into a homogenous, dark amber solution.
Cool the mixture to room temperature and carefully pour it dropwise over 200 g of crushed ice with vigorous stirring to quench excess POCl₃.
Extract the aqueous mixture with Dichloromethane (3 × 50 mL). Wash the combined organic layers with saturated aqueous NaHCO₃, dry over anhydrous Na₂SO₄, and concentrate in vacuo.
In-Process Validation:
TLC: Run a TLC (Hexane:EtOAc 8:2). The product (2,4,8-trichloroquinoline) is highly non-polar (Rf ~0.8) compared to the baseline-retained starting diol.
¹³C NMR: Validation is confirmed by the complete disappearance of the lactam carbonyl peak (~162 ppm) and the appearance of two new C-Cl aromatic carbons in the 140-150 ppm region.
Causality & Reagent Selection: N-Bromosuccinimide (NBS) provides a mild, controlled source of electrophilic bromine. Because the C-3 position is highly activated by the C-4 hydroxyl group, bromination occurs rapidly at C-3 without over-halogenating the benzenoid ring.
Step-by-Step Methodology:
Dissolve 8-chloro-4-hydroxy-2-quinolone (2.0 g, 10.2 mmol) in anhydrous DMF (15 mL) under an argon atmosphere.
Cool the solution to 0 °C using an ice bath.
Add NBS (1.9 g, 10.7 mmol, 1.05 equiv) portion-wise over 15 minutes to prevent localized heating.
Remove the ice bath and allow the reaction to stir at room temperature for 2 hours.
Pour the mixture into ice-cold distilled water (100 mL) to precipitate the product. Filter the solid, wash thoroughly with water, and dry under a vacuum.
In-Process Validation:
¹H NMR: The structural validation is definitive. The disappearance of the characteristic C-3 proton singlet (typically observed around δ 6.0 - 6.5 ppm in DMSO-d₆) confirms complete and regioselective C-3 substitution [[4]]().
Protocol C: Regioselective C-3 Azo Coupling
Causality & Reagent Selection: Yahyazadeh and Yousefi demonstrated the synthesis of heteroaryl azo dyes derived from 8-chloro-4-hydroxy-2-quinolone, proving that when the C-8 position is sterically blocked by chlorine, azo coupling is strictly directed to the highly nucleophilic C-3 position 5. Using a strong aqueous base (NaOH) deprotonates the 4-hydroxyl group, forming a highly reactive enolate that drives the electrophilic attack of the diazonium salt.
Step-by-Step Methodology:
Diazotization: Dissolve the desired aniline derivative (5.0 mmol) in 10% aqueous HCl (10 mL) and cool to 0–5 °C. Add a cold solution of NaNO₂ (5.5 mmol) in water (5 mL) dropwise. Stir for 30 minutes.
Coupling: In a separate flask, dissolve 8-chloro-4-hydroxy-2-quinolone (5.0 mmol) in 10% aqueous NaOH (15 mL) and cool to 0–5 °C.
Add the cold diazonium salt solution dropwise to the quinolone solution while maintaining the pH > 9 and the temperature below 5 °C.
Stir the intensely colored mixture for 1 hour at 5 °C, then warm to room temperature.
Acidify the mixture with dilute HCl to pH 4 to fully precipitate the azo dye. Filter, wash with water, and recrystallize from ethanol.
In-Process Validation:
UV-Vis Spectroscopy: The formation of the extended conjugated system results in a massive bathochromic shift. A new strong absorption band (λmax typically between 400–480 nm depending on the aryl substituent) instantly validates successful C-3 azo coupling.
References
ResearchGate. "4-Hydroxy-2(1H)-quinolone. Part 1: Synthesis and Reactions.
BenchChem. "Synthesis and Characterization of 2,4,8-Trichloroquinoline.
MDPI. "Regioselective Functionalization of Quinolines through C-H Activation: A Comprehensive Review.
ACS Publications. "Manganese Complex-Catalyzed (De)hydrogenative Cyclization toward the Selective Synthesis of 2-Substituted and 2,3-Disubstituted 4-Quinolones.
DergiPark. "Synthesis of New Azoquinolone: Evaluation of Structural, Spectral Properties, and Antimicrobial Activity.
Application Note: Preparation and Characterization of Heteroaryl Azo Dyes Derived from 8-Chloro-4-hydroxy-2-quinolone
Executive Summary This application note provides a comprehensive, self-validating protocol for the synthesis of heteroaryl azo dyes utilizing 8-chloro-4-hydroxy-2-quinolone (tautomeric with 8-chloro-2-hydroxy-1H-quinolin...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
This application note provides a comprehensive, self-validating protocol for the synthesis of heteroaryl azo dyes utilizing 8-chloro-4-hydroxy-2-quinolone (tautomeric with 8-chloro-2-hydroxy-1H-quinolin-4-one) as the coupling component. Designed for researchers in medicinal chemistry and materials science, this guide details the mechanistic rationale behind reagent selection, step-by-step synthetic workflows, and the evaluation of the resulting dyes' solvatochromic and antimicrobial properties.
Introduction & Mechanistic Insights
Quinolone derivatives, particularly 4-hydroxy-2-quinolones, are privileged scaffolds in drug discovery due to their broad-spectrum antibacterial and antifungal activities[1]. When integrated into azo dye structures, these compounds exhibit excellent fastness, vibrant solvatochromism, and enhanced biological efficacy against pathogens such as Bacillus subtilis and Pseudomonas aeruginosa[2].
Mechanistic Rationale for Reagent Selection
Cyclization via Polyphosphoric Acid (PPA): The synthesis of the 8-chloro-4-hydroxy-2-quinolone core involves the cyclocondensation of N,N'-di-(2-chlorophenyl)malonamide. PPA is selected over other acids because it functions simultaneously as a non-aqueous solvent, a Lewis acid catalyst, and a dehydrating agent[2]. This prevents the premature hydrolysis of the amide bonds while driving the Friedel-Crafts-type intramolecular acylation to completion[3].
Diazotization with Nitrosyl Sulfuric Acid: Heteroaryl amines (e.g., 2-aminothiazole, 3-aminopyridine) are notoriously weakly basic. Standard aqueous diazotization (NaNO₂/HCl) often fails because the heteroatom in the ring becomes protonated, deactivating the primary amine. Nitrosyl sulfuric acid provides a highly concentrated source of the nitrosonium ion (
NO+
) in a low-water environment, ensuring quantitative conversion to the diazonium salt[4].
Azo-Hydrazone Tautomerism: Azo dyes derived from 4-hydroxy-2-quinolones exhibit pronounced azo-hydrazone tautomerism. In the solid state and in polar solvents, the hydrazone form is often thermodynamically favored due to resonance-assisted intramolecular hydrogen bonding between the quinolone carbonyl and the hydrazone N-H proton[4],[5].
Step 1: Synthesis of 8-Chloro-4-hydroxy-2-quinolone
Amidation: React 2-chloroaniline (2.0 eq) with diethyl malonate (1.0 eq) under conventional heating (150 °C for 2 h) to yield N,N'-di-(2-chlorophenyl)malonamide. Cool and recrystallize from ethanol.
Cyclization: In a round-bottom flask, add 10 g of the malonamide intermediate to 50 g of PPA.
Heating: Mechanically stir the highly viscous mixture and heat to 140–150 °C for 4 hours. Caution: Strict temperature control is vital; exceeding 160 °C leads to charring and degradation of the quinolone core.
Quenching: Cool the mixture to 70 °C and pour it onto 500 g of crushed ice with vigorous stirring. The 8-chloro-4-hydroxy-2-quinolone will precipitate as a solid.
Purification: Filter the precipitate, wash extensively with distilled water to remove residual phosphoric acid, and recrystallize from a DMF/water mixture.
In-Process Validation: Monitor the disappearance of the malonamide intermediate via TLC (Eluent: Ethyl Acetate/Hexane 1:1). The final quinolone product should appear as a highly fluorescent spot under UV light (254 nm).
Step 2: Preparation of Nitrosyl Sulfuric Acid and Diazotization
Nitrosyl Sulfuric Acid: Carefully dissolve
NaNO2
(1.1 eq) in concentrated
H2SO4
(10 mL per gram of amine) at 0–5 °C. Stir until completely dissolved.
Diazotization: Slowly add the heteroaryl amine (1.0 eq) to the nitrosyl sulfuric acid solution, maintaining the temperature strictly below 5 °C using an ice-salt bath.
Maturation: Stir the mixture for 2 hours at 0–5 °C to ensure complete diazotization.
In-Process Validation: Spot the reaction mixture on starch-iodide paper. An immediate blue-black color confirms the presence of active nitrosonium ions. Add small aliquots of sulfamic acid until the test is negative to scavenge excess
HNO2
and prevent oxidative side reactions.
Step 3: Azo Coupling Reaction
Preparation of Coupling Solution: Dissolve 8-chloro-4-hydroxy-2-quinolone (1.0 eq) in a 10% aqueous
NaOH
solution. Chill the solution to 0–5 °C.
Coupling: Add the cold heteroaryl diazonium salt solution dropwise to the alkaline quinolone solution over 30 minutes.
pH Adjustment: Simultaneously monitor the pH. While azo coupling with electron-rich phenols typically requires a strongly alkaline environment to form the phenoxide ion, 4-hydroxy-2-quinolones possess a more acidic hydroxyl group. Coupling at pH 4–5 is optimal because it balances the solubility of the quinolone with the stability of the highly electrophilic heteroaryl diazonium salts, which rapidly decompose in strong base[2]. Adjust the pH to 4–5 using 10%
HCl
or sodium acetate buffer.
Isolation: Stir the resulting colored suspension for an additional 2 hours at room temperature. Filter the precipitated dye, wash with cold water, and recrystallize from hot ethanol.
In-Process Validation: Complete consumption of the diazonium salt can be verified by spotting the mixture on filter paper alongside an alkaline solution of H-acid; the absence of a colored ring indicates complete coupling.
Data Presentation & Troubleshooting
Table 1: Representative Yields, Spectral Data, and Antimicrobial Activity of Synthesized Heteroaryl Azo Dyes (Aggregated Literature Values)
Dye Derivative (Heteroaryl Moiety)
Yield (%)
λmax
(nm) in DMF
Dominant Tautomeric State (Solid)
Antibacterial MIC (µg/mL) vs S. aureus
2-Aminothiazole
82
485
Hydrazone
16
2-Aminobenzothiazole
78
512
Hydrazone
8
3-Aminopyridine
85
440
Azo
32
5-Nitro-2-aminothiazole
74
535
Hydrazone
4
Visualization Workflows
Fig 1: Synthetic workflow for heteroaryl azo dyes derived from 8-chloro-4-hydroxy-2-quinolone.
Fig 2: Azo-hydrazone tautomeric equilibrium in 4-hydroxy-2-quinolone dyes.
References
Moradi Rufchahi, E. O., et al. "Novel azo dyes derived from 8-methyl-4-hydroxyl-2-quinolone: Synthesis, UV–vis studies and biological activity." Chinese Chemical Letters, 24(5), 425-428 (2013). URL:[Link]
Saylam, A., Seferoğlu, Z., & Ertan, N. "Azo-8-hydroxyquinoline dyes: The synthesis, characterizations and determination of tautomeric properties of some new phenyl- and heteroarylazo-8-hydroxyquinolines." Journal of Molecular Liquids, 195, 267-276 (2014). URL:[Link]
Moradi Rufchahi, E. O., et al. "Spectrophotometric studies on some new hydroxyl-azo dyes derived from 6-ethyl-4-hydroxyquinoline-2(1H)-one." Pigment & Resin Technology, 53(2), 201-209 (2024). URL:[Link]
Aprahamian, I., et al. "Torsionally Responsive C3-Symmetric Azo Dyes: Azo−Hydrazone Tautomerism, Conformational Switching, and Application for Chemical Sensing." Journal of the American Chemical Society, 132(33), 11661–11670 (2010). URL:[Link]
Ölmez Nalcıoğlu, Ö., Yakut, M., & Caniklioğlu, A. G. "Synthesis of New Azoquinolone: Evaluation of Structural, Spectral Properties, and Antimicrobial Activity." Journal of the Turkish Chemical Society Section A: Chemistry (JOTCSA), 12(4), 197-206 (2025). URL:[Link]
Pharmacological Applications of 8-Chloro-2-hydroxy-1H-quinolin-4-one Scaffolds: A Comprehensive Guide for Drug Development
Executive Summary The 8-chloro-2-hydroxy-1H-quinolin-4-one scaffold—and its predominant tautomeric form, 8-chloro-4-hydroxy-1H-quinolin-2-one (CAS 1900-41-0)[1][2]—represents a highly versatile pharmacophore in modern me...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
The 8-chloro-2-hydroxy-1H-quinolin-4-one scaffold—and its predominant tautomeric form, 8-chloro-4-hydroxy-1H-quinolin-2-one (CAS 1900-41-0)[1][2]—represents a highly versatile pharmacophore in modern medicinal chemistry. Characterized by a bicyclic structure comprising a benzene ring fused to a pyridine ring, this halogenated quinolinone core exhibits a broad spectrum of biological activities[1]. The strategic placement of the electron-withdrawing chlorine atom at the C8 position, combined with the hydrogen-bond donor/acceptor capabilities of the hydroxyl and carbonyl groups, allows this scaffold to interact with diverse biological targets.
As a Senior Application Scientist, I have structured this guide to bridge the gap between structural chemistry and applied pharmacology. This document details the mechanistic paradigms, quantitative pharmacological data, and field-proven, self-validating experimental protocols required to evaluate this scaffold in neuropharmacology, oncology, and agrochemical research.
Mechanistic Paradigms & Target Pathways
Neuropharmacology: NMDA Receptor Glycine Site Antagonism
Derivatives of 4-hydroxyquinolin-2(1H)-ones are recognized as potent and selective antagonists at the strychnine-insensitive glycine co-agonist site of the N-methyl-D-aspartate (NMDA) receptor[3]. By competitively binding to the GluN1 subunit, these scaffolds prevent the conformational changes necessary for channel opening, thereby mitigating excessive calcium influx and preventing excitotoxicity.
Fig 1. Mechanism of NMDA receptor modulation by quinolinone scaffolds.
Oncology: Microtubule Disruption and Apoptosis Induction
In oncology, halogenated quinolinone derivatives exhibit potent antiproliferative effects. Mechanistically, these compounds disrupt microtubule assembly, a critical process for cell division. This disruption triggers a rigorous G2/M phase cell cycle arrest[4]. Subsequently, the intrinsic apoptotic pathway is activated, characterized by the downregulation of the anti-apoptotic protein Bcl-2, the upregulation of pro-apoptotic Bax, and the sequential cleavage of Caspase-9 and Caspase-3[4].
Fig 2. Apoptosis induction via microtubule disruption and mitochondrial permeabilization.
Agrochemical & Antimicrobial Applications
Beyond human pharmacology, the 8-chloro-4-hydroxy-1H-quinolin-2-one scaffold is a known inhibitor of photosynthesis[4][5]. It targets the photosynthetic electron transport chain within chloroplasts, specifically inhibiting Oxygen Evolution Rate (OER) at Photosystem II (PS II)[4][6]. Additionally, these scaffolds interact with bacterial DNA gyrase and topoisomerase IV, preventing bacterial cell division and exhibiting efficacy against clinically isolated MRSA strains[1][7].
Quantitative Pharmacological Data
The following table summarizes the benchmark pharmacological activities of the 8-chloro-4-hydroxy-1H-quinolin-2-one scaffold and closely related analogues, providing a baseline for structural optimization.
*Representative baseline affinity; specific halogenation patterns dictate exact Kᵢ values.
Validated Experimental Protocols
To ensure rigorous scientific integrity, the following protocols are designed as self-validating systems. Causality for critical methodological choices is explicitly stated to aid troubleshooting and optimization.
Protocol 1: In Vitro NMDA Receptor Radioligand Binding Assay
Objective: To determine the binding affinity (Kᵢ) of 8-chloro-2-hydroxy-1H-quinolin-4-one derivatives at the NMDA receptor glycine site.
Reagents & Materials:
Radioligand: [³H]-MDL 105,519 (Selective glycine site antagonist).
Buffer: 50 mM Tris-acetate, pH 7.4.
Tissue: Adult rat cerebral cortex.
Step-by-Step Methodology:
Membrane Preparation: Homogenize rat cortical tissue in ice-cold 50 mM Tris-acetate buffer. Centrifuge at 40,000 × g for 15 minutes.
Endogenous Ligand Removal (Critical Step): Resuspend the pellet and repeat the homogenization/centrifugation cycle at least 4 times.
Causality: Extensive washing is mandatory to remove endogenous glutamate and glycine. Residual endogenous agonists will competitively inhibit radioligand binding, artificially lowering the apparent affinity of your test compound.
Assay Incubation: In a 96-well plate, combine 50 µg of membrane protein, 2 nM [³H]-MDL 105,519, and varying concentrations of the test compound (10⁻¹⁰ to 10⁻⁴ M). Incubate for 45 minutes at 4°C.
Assay Validation (Self-Validating Control): Include wells containing 1 mM unlabelled glycine to define Non-Specific Binding (NSB). Specific binding is calculated as Total Binding minus NSB.
Termination: Rapidly filter the reaction through GF/B glass fiber filters pre-soaked in 0.3% polyethylenimine (PEI) using a cell harvester. Wash three times with cold buffer.
Causality: PEI is a cationic polymer that neutralizes the negative charge of the glass fiber filters, drastically reducing the non-specific binding of the radioligand to the filter matrix.
Detection: Transfer filters to scintillation vials, add scintillation cocktail, and quantify radioactivity using a liquid scintillation counter. Calculate IC₅₀ and convert to Kᵢ using the Cheng-Prusoff equation.
Protocol 2: Cell Cycle Arrest and Apoptosis Assessment (Flow Cytometry)
Objective: To validate the oncological mechanism of action (G2/M arrest and apoptosis) induced by the scaffold.
Step-by-Step Methodology:
Cell Culture & Treatment: Seed HepG2 cells at
1×105
cells/well in a 6-well plate. Treat with the test compound at its predetermined IC₅₀ concentration for 24 and 48 hours.
Self-Validating Controls: Include a vehicle control (0.1% DMSO) and a positive control (Nocodazole, 100 ng/mL) known to induce robust G2/M arrest.
Harvest and Fixation: Trypsinize cells, wash with cold PBS, and fix by adding dropwise to ice-cold 70% ethanol while vortexing. Store at -20°C for at least 2 hours.
Causality: Ethanol fixation permeabilizes the cell membrane, allowing the DNA-intercalating dye (Propidium Iodide) to enter the nucleus while preserving cellular architecture.
Staining: Centrifuge to remove ethanol, wash with PBS, and resuspend in 500 µL of staining buffer containing 50 µg/mL Propidium Iodide (PI) and 100 µg/mL RNase A. Incubate in the dark at 37°C for 30 minutes.
Causality: RNase A is absolutely critical. PI binds stoichiometrically to both DNA and double-stranded RNA. Degrading the RNA ensures the fluorescence signal is strictly proportional to DNA content, allowing accurate cell cycle phase delineation.
Analysis: Analyze via flow cytometry (excitation 488 nm, emission >600 nm). Quantify the sub-G1 peak (apoptotic cells) and the 4N DNA peak (G2/M phase).
Protocol 3: Photosystem II (OER) Inhibition Assay
Objective: To measure the agrochemical potential of the scaffold via inhibition of the photosynthetic electron transport chain[4][6].
Step-by-Step Methodology:
Chloroplast Isolation: Homogenize fresh spinach leaves (Spinacia oleracea L.) in an isolation buffer (0.4 M sucrose, 0.05 M HEPES, 0.01 M NaCl, 0.005 M MgCl₂, pH 7.2).
Causality: The high concentration of sucrose acts as an osmoticum, preventing the chloroplasts from swelling and lysing during isolation.
Assay Setup: Use a Clark-type oxygen electrode. Add 2 mL of reaction buffer, chloroplast suspension (equivalent to 30 µg chlorophyll/mL), and the test compound dissolved in DMSO (final DMSO < 1%).
Electron Acceptor Addition: Add 1 mM of an artificial electron acceptor, such as potassium ferricyanide or DCPIP.
Measurement: Illuminate the chamber with a saturating light source (e.g., 1000 µmol photons m⁻² s⁻¹) and record the rate of oxygen evolution for 3 minutes.
Validation: Use Diuron (DCMU) as a positive control for PS II inhibition. Calculate the IC₅₀ based on the concentration-dependent reduction in the OER slope.
Structure-Activity Relationship (SAR) Insights
The pharmacological versatility of the 8-chloro-2-hydroxy-1H-quinolin-4-one scaffold is dictated by specific structural features:
The 8-Chloro Substituent: The presence of the chlorine atom at the C8 position significantly enhances lipophilicity (log P), facilitating membrane permeation (crucial for CNS targets like NMDA and intracellular targets like microtubules). Furthermore, the halogen atom can participate in orthogonal halogen bonding with target protein backbones, increasing binding affinity[1][4].
Tautomeric Core: The 2-hydroxy-4-oxo / 4-hydroxy-2-oxo tautomerism provides a rigid, planar geometry with strategically positioned hydrogen bond donors (N-H, O-H) and acceptors (C=O). This mimics the endogenous ligands (like glycine) in receptor binding pockets[1][3].
Title: Synthesis of 4-hydroxyquinoline-2(1H)-ones Based on Ag(I)-catalyzed Carbon Dioxide Fixation on 2-alknylanilines
Source: ResearchGate
URL: [Link]
diazotization reaction conditions for 8-chloro-2-hydroxy-1H-quinolin-4-one
Application Note: Diazo-Functionalization and Azo-Coupling Protocols for 8-Chloro-4-hydroxyquinolin-2(1H)-one Executive Summary & Mechanistic Profiling The compound 8-chloro-2-hydroxy-1H-quinolin-4-one (which exists in t...
Author: BenchChem Technical Support Team. Date: April 2026
Application Note: Diazo-Functionalization and Azo-Coupling Protocols for 8-Chloro-4-hydroxyquinolin-2(1H)-one
Executive Summary & Mechanistic Profiling
The compound 8-chloro-2-hydroxy-1H-quinolin-4-one (which exists in tautomeric equilibrium with 8-chloro-4-hydroxyquinolin-2(1H)-one and 8-chloro-quinoline-2,4-diol ) is a highly versatile heterocyclic scaffold utilized extensively in dye chemistry and drug development.
A common misconception is that this substrate can be directly "diazotized." Because the molecule lacks a primary aromatic amine, it cannot undergo traditional diazotization. Instead, the topography of the 4-hydroxy-2(1H)-quinolone ring reveals a highly activated C-3 position[1]. The electron-donating properties of the hydroxyl group combined with the electron-withdrawing effect of the carbonyl oxygen create a push-pull system that makes the C-3 carbon highly susceptible to electrophilic attack[1].
When researchers refer to "diazotization conditions" for this substrate, they are referring to one of two distinct diazo-functionalization pathways:
Azo Coupling (Electrophilic Aromatic Substitution): The quinolinone acts as a nucleophilic coupling component. An external aromatic amine is diazotized and subsequently coupled at the C-3 position to yield a 3-arylazo dye[2].
Diazo Transfer: The substrate reacts with a sulfonyl azide to directly form a 3-diazo-quinoline-2,4-dione derivative[1].
Fig 1: Divergent diazo-functionalization pathways for 8-chloro-4-hydroxyquinolin-2(1H)-one.
Protocol A: Azo Coupling (Synthesis of 3-Arylazo Derivatives)
This protocol describes the synthesis of azo dyes using 8-chloro-4-hydroxyquinolin-2(1H)-one as the coupling component[2].
Causality & Experimental Design
Temperature Control (0–5 °C): Aryldiazonium salts are highly unstable. Maintaining an ice-bath temperature prevents the decomposition of the diazonium electrophile into a phenol and nitrogen gas.
Self-Validating Nitrite Quench: Excess nitrous acid can cause unwanted nitrosation of the quinolinone at C-3. Starch-iodide paper is used to validate the presence of excess nitrite (turns blue-black). Sulfamic acid is then added; the cessation of effervescence (N₂ gas evolution) serves as a self-validating visual cue that the excess oxidant has been destroyed.
pH Optimization (pH 8–10): The quinolinone must be deprotonated to its enolate/phenoxide form to maximize C-3 nucleophilicity. However, if the pH exceeds 10.5, the diazonium salt converts into an unreactive diazotate. A sodium carbonate buffer ensures the optimal window.
Step-by-Step Methodology
Amine Diazotization:
Suspend the chosen primary aromatic amine (1.0 mmol) in 5 mL of water containing 2.5 equivalents of concentrated HCl. Cool the mixture to 0–5 °C in an ice bath.
Dropwise, add a pre-cooled aqueous solution of sodium nitrite (1.1 mmol in 2 mL H₂O).
Stir for 30 minutes. Validate the presence of excess nitrous acid using starch-iodide paper.
Add 10% aqueous sulfamic acid dropwise until effervescence ceases and the starch-iodide test is negative.
Substrate Preparation:
In a separate flask, dissolve 8-chloro-4-hydroxyquinolin-2(1H)-one (1.0 mmol) in 10 mL of 10% aqueous sodium carbonate (Na₂CO₃) to achieve a pH of 9–10. Cool to 0–5 °C.
Azo Coupling:
Add the cold diazonium salt solution dropwise to the alkaline quinolinone solution under vigorous stirring.
A deep red/orange precipitate will form immediately, providing visual validation of the coupling.
Maintain the pH at 8–10 by adding 10% NaOH dropwise if necessary. Stir for 2 hours at 0–5 °C.
Isolation:
Acidify the mixture to pH 5–6 using dilute acetic acid to fully precipitate the azo dye.
Filter the solid, wash thoroughly with cold water, and dry under a vacuum.
Fig 2: Step-by-step experimental workflow for the azo coupling reaction.
Protocol B: Diazo Transfer (Synthesis of 3-Diazo-8-chloro-quinoline-2,4-dione)
For applications requiring a true diazo group at the C-3 position (e.g., for subsequent carbene generation or heterocyclic ring expansion), a diazo transfer reaction is utilized[1].
Causality & Experimental Design
Base Selection (Triethylamine): Et₃N is basic enough to deprotonate the C-3 position of the quinolinone but non-nucleophilic enough to avoid degrading the tosyl azide.
Self-Validating Analytics: The reaction progress is easily monitored via IR spectroscopy. The starting material lacks a diazo band, while the product exhibits a sharp, intense diazo stretching frequency at
∼2100−2150 cm−1
.
Step-by-Step Methodology
Reaction Setup:
Dissolve 8-chloro-4-hydroxyquinolin-2(1H)-one (1.0 mmol) in 10 mL of anhydrous ethanol or acetonitrile.
Base Addition:
Add triethylamine (1.5 mmol) and stir at room temperature for 15 minutes to ensure complete enolate formation.
Diazo Transfer:
Dropwise, add a solution of
p
-toluenesulfonyl azide (tosyl azide) or methanesulfonyl azide (1.2 mmol)[1]. Caution: Organic azides are potentially explosive; handle with appropriate blast shields and avoid concentrating to dryness.
Stir the mixture at room temperature for 4–6 hours. Monitor completion via TLC (disappearance of the highly polar starting material).
Isolation:
Concentrate the solvent under reduced pressure (do not heat above 40 °C).
Purify the residue via silica gel flash chromatography (Eluent: Hexanes/Ethyl Acetate) to yield the 3-diazo-8-chloro-quinoline-2,4-dione.
Quantitative Data Summary
The following table summarizes the comparative reaction parameters for both functionalization pathways:
Parameter
Protocol A: Azo Coupling
Protocol B: Diazo Transfer
Reagents
Ar-NH₂, NaNO₂, HCl, Substrate
Substrate, Tosyl Azide, Et₃N
Active Electrophile
Aryldiazonium Cation (Ar-N₂⁺)
Sulfonyl Azide (TsN₃)
Optimal pH
8.0 – 10.0 (Aqueous Buffer)
Basic (Non-aqueous, Et₃N)
Temperature
0 – 5 °C
Room Temperature (20–25 °C)
Self-Validation Check
Starch-Iodide (Nitrite absence)
IR Spectroscopy (
∼2120 cm−1
)
Typical Yields
75 – 90%
60 – 80%
Product Class
3-Arylazo-4-hydroxyquinolin-2(1H)-one
3-Diazo-quinoline-2,4-dione
References
Title: Synthesis of 6-chloro and 6-fluoro-4-hydroxyl-2-quinolone and their azo disperse dyes.
Title: Chemistry of 4-Hydroxy-2(1H)-quinolone. Part 1: Synthesis and reactions.
Title: 4-Hydroxy-2(1H)-quinolone. Part 1: Synthesis and Reactions.
optimizing POCl3 chlorination yield of 8-chloro-2-hydroxy-1H-quinolin-4-one
Welcome to the Technical Support Center for Heterocyclic Halogenation. This guide is specifically engineered for researchers and process chemists optimizing the synthesis of 2,4,8-trichloroquinoline via the POCl₃-mediate...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center for Heterocyclic Halogenation. This guide is specifically engineered for researchers and process chemists optimizing the synthesis of 2,4,8-trichloroquinoline via the POCl₃-mediated chlorination of 8-chloro-2-hydroxy-1H-quinolin-4-one (which exists in tautomeric equilibrium with 8-chloroquinoline-2,4-diol)[1].
Below, you will find mechanistic troubleshooting guides, empirical optimization data, and a self-validating standard operating procedure (SOP).
I. Diagnostic Workflow: Chlorination Troubleshooting
When optimizing the conversion of 8-chloro-2-hydroxy-1H-quinolin-4-one to 2,4,8-trichloroquinoline, yield attrition typically stems from either incomplete activation of the tautomeric hydroxyl groups or product hydrolysis during the aqueous quench[2][3].
Fig 1: Logical troubleshooting pathway for optimizing POCl3-mediated quinoline chlorination.
II. Frequently Asked Questions (FAQs) & Mechanistic Insights
Q1: My TLC shows complete consumption of the starting material during the reaction, but after the aqueous workup, my isolated yield is poor and the starting material has reappeared. What is happening?A1: You are experiencing product hydrolysis. The chlorination of quinolinones proceeds via an O-phosphorylated intermediate that is subsequently displaced by chloride[2]. However, the resulting 2,4-dichloroquinoline moiety is highly electron-deficient. During an aqueous quench—especially if neutralized with strong bases like ammonium hydroxide or sodium hydroxide—the product is highly susceptible to nucleophilic attack by water or hydroxide ions. This leads to rapid dechlorination and reversion back to the starting 8-chloro-2-hydroxy-1H-quinolin-4-one[3]. To prevent this, the quench must be performed rapidly on crushed ice, and the product should be extracted into an organic solvent (like dichloromethane) immediately before hydrolysis can occur.
Q2: The reaction stalls at the mono-chlorinated intermediate. How can I force the double chlorination at both the C2 and C4 positions?A2: Neat POCl₃ often lacks the electrophilicity required to fully drive the reaction, especially for sterically hindered or electronically deactivated substrates. You must introduce a catalyst or an acid scavenger. Adding a catalytic amount of anhydrous N,N-dimethylformamide (DMF) generates the highly reactive Vilsmeier-Haack reagent (chloromethyleneiminium chloride) in situ, which accelerates the formation of the leaving group[4]. Alternatively, utilizing equimolar amounts of pyridine acts as an acid scavenger for the generated HCl and forms a reactive pyridinium intermediate, allowing the reaction to proceed solvent-free at temperatures up to 140 °C[5].
Q3: Why does my reaction mixture turn into an intractable black tar?A3: This is typically caused by the decomposition of the starting material under prolonged exposure to high temperatures and harsh acidic conditions (phosphoric acid byproducts)[6]. If the reaction requires more than 6 hours at reflux, the conditions are insufficiently active. Transitioning to a POCl₃/DMF system allows for lower reaction temperatures (90–100 °C) and shorter reaction times, preserving the integrity of the quinoline core[4][6].
III. Empirical Optimization Data
The following table synthesizes expected outcomes based on various reagent combinations for the chlorination of dihydroxyquinolines/quinolinones.
Reaction System
Temperature
Time
Mechanistic Role
Typical Yield Outcome
Neat POCl₃ (Excess)
100–120 °C
6–12 h
Solvent and reagent; forms O-phosphorylated intermediate.
40–60% (Prone to stalling and tar formation)
POCl₃ + Catalytic DMF
90–100 °C
2–4 h
Forms Vilsmeier-Haack reagent; highly electrophilic activation.
To ensure trustworthiness and reproducibility, this protocol incorporates built-in validation checkpoints and a thermodynamically controlled quenching step to prevent hydrolysis[1][3].
System Preparation: In an oven-dried, 3-neck round-bottom flask equipped with a reflux condenser, magnetic stirrer, and a nitrogen inlet, suspend 8-chloro-2-hydroxy-1H-quinolin-4-one (1.0 equiv) in freshly distilled POCl₃ (10.0 equiv) at 20 °C[6].
Catalytic Activation: Add anhydrous DMF (0.1 equiv) dropwise. Causality Note: This immediately generates the Vilsmeier-Haack intermediate, visibly changing the suspension's characteristics.
Thermal Cycling: Gradually heat the reaction mixture to 100 °C. Maintain this temperature for 3 to 4 hours[6].
Validation Checkpoint 1 (TLC): Withdraw a 10 µL aliquot, quench it into 1 mL of cold DCM/Water, and spot the organic layer on a silica TLC plate (Eluent: Hexane/EtOAc). The reaction is complete when the highly polar starting material spot is entirely replaced by a high-Rf product spot[3][6].
Concentration: Once complete, cool the mixture to 40 °C. Remove the majority of the excess POCl₃ under reduced pressure (rotary evaporator) to minimize the exothermic potential of the quench[6]. Do not bake the residue to dryness.
Thermodynamically Controlled Quench: Dissolve the concentrated residue in cold DCM (10 volumes). Slowly pour this organic solution onto vigorously stirred crushed ice (20 volumes)[4]. Causality Note: Quenching in the presence of DCM ensures the newly formed 2,4,8-trichloroquinoline immediately partitions into the organic phase, shielding it from aqueous hydrolysis[3].
Neutralization & Extraction: Carefully adjust the pH of the aqueous layer to 7.0 using a cold, dilute saturated sodium bicarbonate solution. Do not use ammonium hydroxide or allow the pH to become highly basic[3].
Isolation: Separate the organic layer. Extract the aqueous layer twice more with DCM. Combine the organic layers, wash with cold brine, dry over anhydrous sodium sulfate, and concentrate under vacuum to yield 2,4,8-trichloroquinoline.
V. References
Sun, Z. (2012). Large-Scale Solvent-Free Chlorination of Hydroxy-Pyrimidines, -Pyridines, -Pyrazines and -Amides Using Equimolar POCl3. MDPI Molecules. Available at:[Link]
National Institutes of Health. (2011). POCl3 chlorination of 4-quinazolones. PubMed. Available at:[Link]
ResearchGate Community. (2021). What is the best method of quenching reaction mixture for POCl3 Chlorination of Quinazolin-4-one?. ResearchGate Q&A. Available at:[Link]
troubleshooting tautomer interference in 8-chloro-2-hydroxy-1H-quinolin-4-one NMR
Welcome to the Advanced Analytical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the structural elucidation of quinolone derivatives.
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Advanced Analytical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the structural elucidation of quinolone derivatives. The molecule 8-chloro-2-hydroxy-1H-quinolin-4-one presents a notorious analytical challenge: its NMR spectra are often plagued by severe line broadening, missing carbon signals, or unexpected peak splitting.
This guide bypasses basic operational steps and targets the mechanistic root of the problem: lactam-lactim and keto-enol tautomerism . By understanding the thermodynamics of this equilibrium, you can manipulate the NMR timescale to yield pristine, publication-quality spectra.
The Mechanistic Root of the Problem
8-chloro-2-hydroxy-1H-quinolin-4-one is not a static structure. It exists in a dynamic equilibrium between multiple tautomeric forms, primarily the lactam (2-quinolone/4-quinolone) and lactim (hydroxyquinoline) states 1. The chlorine atom at the 8-position further complicates this by sterically and electronically influencing the adjacent N-H group's hydrogen-bonding capacity.
When the rate of tautomeric interconversion (
kex
) is roughly equal to the frequency difference between the signals of the individual tautomers (
Δν
), the system enters the intermediate exchange regime . This physical phenomenon causes the radiofrequency signals to dephase rapidly, resulting in massive line broadening or the complete disappearance of signals—especially for the exchangeable protons (N-H, O-H) and their adjacent carbons.
Troubleshooting FAQs
Q1: Why do my spectra look like a degraded polymer in CDCl
3
but improve slightly in DMSO-d
6
?A1: This is a thermodynamic solvent effect. In non-polar solvents like CDCl
3
, the molecule forms hydrogen-bonded dimers, and the energy barrier between tautomers is low, leading to intermediate exchange rates. Polar aprotic solvents like DMSO-d
6
act as strong hydrogen-bond acceptors. They disrupt these dimers and form strong intermolecular H-bonds with the NH or OH protons. This thermodynamically stabilizes the highly polar lactam form, pushing the system into the slow-exchange regime where peaks begin to sharpen 2.
Q2: I switched to DMSO-d
6
, but my baseline is still noisy and some
1
H peaks are unusually broad. What is the definitive instrumental fix?A2: Even in DMSO-d
6
, the exchange rate might not be slow enough to yield perfectly sharp peaks at 25 °C. The definitive solution is Variable Temperature NMR (VT-NMR) . By heating the sample (typically to 70–100 °C), you supply enough thermal energy to overcome the tautomerization activation barrier, pushing the system into the fast exchange limit (
kex≫Δν
). The NMR receiver will then record a sharp, time-averaged spectrum of the rapidly interconverting species 3.
Q3: How do I definitively distinguish between a tautomeric mixture and an actual chemical impurity?A3: Impurities do not undergo chemical exchange with your main compound. By running a 2D EXSY (Exchange Spectroscopy) or ROESY experiment at room temperature, you map the exchange network. If a split peak shows an EXSY cross-peak to the main signal, it is chemically exchanging (a tautomer). If there is no cross-peak, it is an impurity.
Logical Troubleshooting Workflow
Logical workflow for resolving tautomeric interference in quinolinone NMR spectroscopy.
This protocol forces the molecule into the fast-exchange regime while incorporating a self-validating cool-down step to ensure the elevated temperature did not degrade the sample 4.
Baseline Acquisition: Dissolve 10 mg of the compound in 0.6 mL DMSO-d
6
. Acquire standard
1
H and
13
C NMR spectra at 25 °C. Note the line widths of the C3-H and exchangeable protons.
Incremental Heating: Increase the NMR probe temperature in 15 °C increments (e.g., 40 °C, 55 °C, 70 °C, 85 °C).
Thermal Equilibration: Allow exactly 5 minutes of thermal equilibration at each step before tuning, matching, and shimming.
Coalescence Verification: Acquire a
1
H spectrum at each step. Observe the broadening and subsequent sharpening of the signals as they merge into a single time-averaged peak.
Self-Validation (Cool-down): Critical Step. Return the probe to 25 °C, equilibrate for 10 minutes, and re-acquire the baseline spectrum.
Causality for validation: If the final spectrum perfectly matches the Step 1 baseline, the intermediate broadening was definitively due to dynamic tautomeric exchange. If new, irreversible peaks appear, thermal degradation occurred, and the high-temperature data must be discarded.
Protocol 2: Solvent Titration for Tautomer Trapping
Use this protocol to map the equilibrium shift and extrapolate the pure chemical shifts of the stabilized lactam tautomer without heating.
Initial State: Dissolve 5 mg of the compound in 0.5 mL of a non-polar solvent (CDCl
3
). Acquire a baseline
1
H NMR spectrum.
Titration: Add DMSO-d
6
directly into the NMR tube in 5% v/v increments (approx. 25 µL per addition).
Monitoring: Mix thoroughly and acquire a
1
H spectrum after each addition.
Data Extrapolation: Plot the chemical shift of the N-H/O-H proton versus the volume fraction of DMSO-d
6
.
Causality for validation: The gradual addition of a polar H-bond acceptor breaks the intermediate-exchange dimers and traps the molecule in the lactam form. The titration curve will plateau once the equilibrium is fully shifted, validating the true chemical shift of the isolated tautomer.
Quantitative Data Summaries
Table 1: Influence of Environment on Tautomeric Exchange Timescales
Parameter
Condition
NMR Timescale Regime
Spectral Outcome
Solvent Polarity
Non-polar (CDCl
3
)
Intermediate Exchange
Severe line broadening; missing
13
C signals.
Solvent Polarity
Polar Aprotic (DMSO-d
6
)
Slow Exchange
Distinct but potentially overlapping peaks; varying ratios.
Temperature
Elevated (70–100 °C)
Fast Exchange
Sharp, time-averaged single peaks; high S/N ratio.
Table 2: Diagnostic Chemical Shifts for Quinolone Tautomers (in DMSO-d
6
)
Tautomeric Form
Key
1
H Signal
Key
13
C Signal
Mechanistic Notes
2-Quinolone (Lactam)
N-H (~11.5 ppm, broad)
C=O (~162 ppm)
Dominant in highly polar media due to solvent stabilization.
4-Quinolone (Lactam)
N-H (~11.0 ppm, broad)
C=O (~177 ppm)
Often stabilized by elevated temperatures; C3-H shifts upfield.
Hydroxyquinoline (Lactim)
O-H (~10.5 ppm, sharp)
C-OH (~155 ppm)
Favored in the gas phase or highly non-polar environments.
References
"An In-depth Technical Guide to the Keto-enol Tautomerism of 2-Hydroxyquinoline", Benchchem.
"Spectroscopic properties of 2-Hydroxyquinoline (UV-Vis, NMR, IR)", Benchchem.
"Concise Synthesis of Pseudane IX, Its N-Oxide, and Novel Carboxamide Analogs with Antibacterial Activity", PMC.
Technical Support Center: Catalyst Optimization for 8-Chloro-2-hydroxy-1H-quinolin-4-one Cross-Coupling
Overview Working with 8-chloro-2-hydroxy-1H-quinolin-4-one (and its tautomer, 8-chloro-2,4-quinolinediol) presents a unique trifecta of challenges for palladium-catalyzed cross-coupling reactions (such as Suzuki-Miyaura...
Author: BenchChem Technical Support Team. Date: April 2026
Overview
Working with 8-chloro-2-hydroxy-1H-quinolin-4-one (and its tautomer, 8-chloro-2,4-quinolinediol) presents a unique trifecta of challenges for palladium-catalyzed cross-coupling reactions (such as Suzuki-Miyaura or Buchwald-Hartwig aminations):
High Activation Barrier: The C(sp2)-Cl bond is significantly stronger than analogous bromides or iodides.
Steric Encumbrance: The 8-position is highly sterically hindered by the adjacent quinoline nitrogen.
Catalyst Poisoning: The acidic, tautomerizable 2-OH and 4-OH (or 1-NH) protons can deplete the base and coordinate directly to the palladium center.
Part 1: Troubleshooting FAQs & Mechanistic Insights
Q1: Why is my standard Suzuki-Miyaura coupling failing with Pd(PPh3)4?A: Pd(PPh3)4 is a classic catalyst but struggles with aryl chlorides due to the high activation energy required for oxidative addition into the strong C-Cl bond. Furthermore, the 8-position of the quinoline ring is subject to severe steric hindrance, which impedes the approach of the bulky catalyst complex .
The Fix: You must use electron-rich, bulky phosphine ligands (e.g., XPhos, SPhos) or N-heterocyclic carbenes (NHCs). These ligands increase the electron density on the palladium center, facilitating oxidative addition, while their steric bulk accelerates the reductive elimination step.
Q2: How do the free hydroxyl/NH groups affect the catalyst, and should I protect them?A: The 2-hydroxy-4-quinolone core contains acidic protons. If left unprotected, the basic conditions required for cross-coupling will deprotonate the substrate. This anionic species is highly electron-rich, which further deactivates the C8-Cl bond toward oxidative addition. Additionally, the deprotonated nitrogen/oxygen atoms can strongly coordinate to the palladium center, trapping it in a non-productive Pd(II) resting state and causing severe catalyst poisoning .
The Fix: It is highly recommended to protect the core. A common strategy is converting the hydroxyls to chlorides using POCl3 (yielding 2,4,8-trichloroquinoline), which allows for sequential, site-selective functionalization . Alternatively, use O-benzyl or O-methyl protecting groups prior to coupling.
Q3: If I must run the reaction unprotected, what is the optimal base and solvent system?A: If protection is not viable, you must use a large excess of a strong, non-nucleophilic inorganic base (e.g., K3PO4 or Cs2CO3, 3-4 equivalents) to compensate for the base consumed by the substrate's acidic protons. Biphasic solvent systems like 1,4-Dioxane/H2O (in a 4:1 ratio) are optimal. The water helps dissolve the inorganic base and the deprotonated substrate, while the organic phase keeps the catalyst active and facilitates transmetalation.
Part 2: Quantitative Data & Catalyst Selection Matrix
The following table summarizes the expected performance of various catalyst systems when applied to 8-chloroquinolinone derivatives.
Catalyst System
Ligand
Base / Solvent
Substrate State
Expected Yield
Primary Limitation
Pd(PPh3)4 (10 mol%)
PPh3
K2CO3 / Toluene
Unprotected
< 10%
Fails oxidative addition; severe catalyst poisoning.
Pd(dppf)Cl2 (5 mol%)
dppf
Cs2CO3 / Dioxane
Protected
30 - 45%
Slow reductive elimination; struggles with C8 sterics.
Pd(OAc)2 (5 mol%)
XPhos
K3PO4 / Dioxane:H2O
Unprotected
50 - 65%
Base depletion by acidic protons; requires excess base.
XPhos Pd G3 (2 mol%)
XPhos
K3PO4 / Dioxane:H2O
Protected
85 - 95%
Highly efficient; optimized standard condition.
Part 3: Standardized Experimental Protocol
Suzuki-Miyaura Coupling of Protected 8-Chloroquinolinone
Note: This protocol assumes prior protection of the 2- and 4-hydroxyl groups to prevent catalyst poisoning. The methodology incorporates self-validating visual cues to ensure catalytic turnover.
Reaction Setup: In a microwave-safe vial or Schlenk flask, combine the protected 8-chloroquinolinone, arylboronic acid, and K3PO4. Add the XPhos Pd G3 precatalyst.
Self-Validation: The mixture will initially appear heterogeneous and slightly reddish-brown.
Degassing: Evacuate and backfill the reaction vessel with ultra-pure Argon three times. Add the degassed 1,4-Dioxane/H2O solvent mixture via syringe.
Catalyst Activation: Stir the mixture at room temperature for 5 minutes.
Self-Validation: Observe a color shift from reddish-brown to pale yellow or light green. This confirms the successful reduction of the precatalyst to the active Pd(0) species.
Heating: Heat the reaction mixture to 100 °C in a conventional oil bath for 4-12 hours, or utilize microwave irradiation at 150 °C for 30 minutes .
Monitoring: Check reaction progress via TLC (UV 254 nm) or LC-MS.
Self-Validation: The complete disappearance of the starting material spot/mass validates the end of the reaction and successful coupling.
Workup: Cool to room temperature, dilute with Ethyl Acetate (15 mL), and wash with water and brine. Dry the organic layer over Na2SO4.
Isolation: Filter the organic layer through a short pad of Celite to remove palladium black (this prevents product degradation during concentration), concentrate in vacuo, and purify via silica gel flash chromatography.
Part 4: Visual Workflows
Figure 1: Palladium catalytic cycle highlighting specific failure points for 8-chloroquinolinones.
Figure 2: Optimized experimental workflow for the cross-coupling of 8-chloroquinolinone derivatives.
References
Shanahan, R. M., et al. "One-Pot Cross-Coupling/C–H Functionalization Reactions: Quinoline as a Substrate and Ligand through N–Pd Interaction." The Journal of Organic Chemistry, 2020, 85(4), 2585-2596. Available at:[Link]
Kappe, C. O., et al. "Microwave-Assisted Multistep Synthesis of Functionalized 4-Arylquinolin-2(1H)-ones Using Palladium-Catalyzed Cross-Coupling Chemistry." ACS Publications, 2005. Available at: [Link]
Reference Data & Comparative Studies
Validation
comparative antimicrobial efficacy of 8-chloro-2-hydroxy-1H-quinolin-4-one vs standard fluoroquinolones
Comparative Antimicrobial Efficacy: 8-Chloro-2-hydroxy-1H-quinolin-4-one Derivatives vs. Standard Fluoroquinolones Executive Summary & Mechanistic Causality For decades, standard fluoroquinolones (FQs) like ciprofloxacin...
Author: BenchChem Technical Support Team. Date: April 2026
Comparative Antimicrobial Efficacy: 8-Chloro-2-hydroxy-1H-quinolin-4-one Derivatives vs. Standard Fluoroquinolones
Executive Summary & Mechanistic Causality
For decades, standard fluoroquinolones (FQs) like ciprofloxacin have been the cornerstone of broad-spectrum antibacterial therapy, primarily relying on the C-6 fluorine and C-7 piperazine/pyrrolidine rings for efficacy[1]. However, the rapid emergence of target-site mutations (in parC and gyrA) and enhanced efflux pump expression have severely compromised their clinical utility, particularly against Gram-positive pathogens like Methicillin-Resistant Staphylococcus aureus (MRSA) and Streptococcus pneumoniae[2].
To overcome these resistance paradigms, drug development has shifted toward modifying the core quinolone scaffold. The 8-chloro-2-hydroxy-1H-quinolin-4-one scaffold serves as a critical precursor for synthesizing next-generation 8-chloroquinolones.
The Causality of the C-8 Chlorine Substitution:
The introduction of a chlorine atom at the C-8 position is not merely a chemical decoration; it fundamentally alters the molecule's three-dimensional conformation. The bulky C-8 chlorine induces severe steric repulsion with the N-1 substituent (e.g., a cyclopropyl or difluorophenyl group). This steric hindrance forces the N-1 aromatic group to distort significantly out of the core quinolone plane[3].
This highly strained, non-planar conformation is the causal driver of its enhanced efficacy. It allows the 8-chloro derivative to bypass standard efflux pump recognition and form a highly stable, lethal ternary complex with DNA gyrase and topoisomerase IV, even in strains harboring classical FQ-resistance mutations[3]. Furthermore, C-8 substitutions (such as methoxy or chloro groups) uniquely enhance the drug's ability to kill bacteria in the absence of active protein synthesis—a mechanism known as chloramphenicol-insensitive killing[4].
Mechanistic pathway of 8-chloroquinolones driving enhanced target binding via steric hindrance.
Comparative Antimicrobial Efficacy Data
To objectively evaluate the performance of the 8-chloro scaffold, we compare the Minimum Inhibitory Concentration (MIC) of a standard reference FQ (Ciprofloxacin) against a highly optimized 8-chloroquinolone derivative (e.g., Compound 4: 7-(3-aminoazetidin-1-yl)-1-(5-amino-2,4-difluorophenyl)-8-chloro-6-fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid)[3].
As demonstrated in the data below, while ciprofloxacin maintains excellent Gram-negative activity, the 8-chloro derivative exhibits a massive leap in Gram-positive potency—up to 128 times more potent against MRSA[3].
Bacterial Strain
Ciprofloxacin MIC (µg/mL)
8-Chloroquinolone MIC (µg/mL)
Fold Improvement
Escherichia coli (ATCC 25922)
0.015
0.008
~2x
Staphylococcus aureus (ATCC 29213)
0.50
0.004
125x
MRSA (Clinical Isolate)
> 4.0 (Resistant)
0.03
> 128x
Streptococcus pneumoniae
1.0 - 2.0
0.015
~66x - 133x
Self-Validating Experimental Protocols
As drug development professionals, we must ensure that our in vitro assays are not just procedural, but self-validating systems that guarantee data integrity. Below are the core protocols used to establish the efficacy and lethality mechanisms of 8-chloroquinolones.
Causality & Trustworthiness: This protocol utilizes Clinical and Laboratory Standards Institute (CLSI) guidelines. It acts as a self-validating system by mandating the inclusion of specific Quality Control (QC) reference strains (E. coli ATCC 25922). If the MIC of the QC strain falls outside the strict CLSI acceptable range, the entire plate is invalidated, preventing false-positive efficacy claims.
Step-by-Step Methodology:
Compound Preparation: Dissolve the 8-chloroquinolone derivative and ciprofloxacin in 0.1 N NaOH or DMSO (depending on specific solubility), then dilute in cation-adjusted Mueller-Hinton broth (CAMHB) to a starting concentration of 64 µg/mL.
Serial Dilution: Perform two-fold serial dilutions across a 96-well microtiter plate to achieve a concentration gradient from 64 µg/mL down to 0.001 µg/mL.
Inoculum Standardization: Isolate bacterial colonies from an overnight agar plate and suspend in sterile saline to match a 0.5 McFarland standard (~
1.5×108
CFU/mL).
Inoculation: Dilute the suspension 1:150 in CAMHB and dispense 50 µL into each well, achieving a final well concentration of
5×105
CFU/mL.
Incubation & Validation: Incubate at 37°C for 16–20 hours. Read the MIC as the lowest concentration completely inhibiting visible growth. Verify that the QC strain MIC matches established literature values before accepting the test isolate data.
Protocol B: Time-Kill Kinetics with Protein Synthesis Inhibition
Causality & Trustworthiness: Standard FQs (like norfloxacin) require active bacterial protein synthesis to induce cell death. However, C-8 substituted quinolones possess a unique mechanism allowing them to kill non-growing cells[4]. By performing a time-kill assay in the presence of chloramphenicol (a protein synthesis inhibitor), we isolate the drug's direct DNA-damage lethality from secondary metabolic death pathways. If the 8-chloro compound still rapidly reduces CFU counts while ciprofloxacin fails, the C-8 mediated lethal mechanism is definitively validated[4].
Step-by-Step Methodology:
Culture Preparation: Grow the target strain (e.g., S. aureus) to the early exponential phase (
108
CFU/mL) in CAMHB.
Inhibitor Addition: Split the culture into two flasks. To Flask A, add chloramphenicol (20 µg/mL) to halt protein synthesis. Leave Flask B untreated.
Drug Exposure: Add the 8-chloroquinolone or ciprofloxacin at 4x their respective MICs to both flasks.
Kinetic Sampling: At time intervals (0, 30, 60, 120, and 240 minutes), extract 100 µL aliquots.
Quantification: Serially dilute the aliquots in cold saline (to halt drug action) and plate on drug-free agar. Incubate for 24 hours and calculate the
log10
reduction in CFU/mL.
Self-validating experimental workflow for comparative antimicrobial efficacy and lethality.
Conclusion
The transition from standard fluoroquinolones to derivatives based on the 8-chloro-2-hydroxy-1H-quinolin-4-one scaffold represents a masterclass in structure-activity relationship (SAR) optimization. By leveraging steric hindrance to force a distorted molecular conformation, 8-chloroquinolones achieve unprecedented binding affinity to topoisomerase targets, effectively neutralizing resistance mechanisms that plague older generations[3]. For drug development professionals, this scaffold offers a highly viable pathway for developing robust, lethal anti-MRSA and anti-pneumococcal therapeutics.
References
Title: A Novel Antibacterial 8-Chloroquinolone with a Distorted Orientation of the N1-(5-Amino-2,4-difluorophenyl)
Source: PMC (PubMed Central)
Title: Ciprofloxacin: review on developments in synthetic, analytical, and medicinal aspects
Source: Taylor & Francis
URL
Comparative Mass Spectrometry Workflows for the Structural Elucidation of 8-Chloro-4-hydroxy-2-quinolone Analogs
Executive Summary & Mechanistic Context The 8-chloro-4-hydroxy-2-quinolone scaffold is a privileged heterocyclic structure in contemporary drug discovery. Analogs containing this core are actively investigated for their...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary & Mechanistic Context
The 8-chloro-4-hydroxy-2-quinolone scaffold is a privileged heterocyclic structure in contemporary drug discovery. Analogs containing this core are actively investigated for their potent biological activities, serving as critical fragments in the development of DNA gyrase B (GyrB) inhibitors 1 and novel antimicrobials targeting methicillin-resistant Staphylococcus aureus (MRSA) 2. The 8-chloro substitution distinctly alters the electronic distribution and lipophilicity of the molecule, which directly impacts its antimicrobial efficacy 3.
However, characterizing these analogs presents a significant analytical challenge. The molecules exhibit complex lactam/lactim tautomerism and possess highly polar functional groups. As a Senior Application Scientist, I have designed this guide to objectively compare analytical approaches, demonstrating why High-Resolution Electrospray Ionization Tandem Mass Spectrometry (HR-ESI-MS/MS) vastly outperforms traditional Gas Chromatography-Electron Impact Mass Spectrometry (GC-EI-MS) for mapping the fragmentation pathways of these compounds.
Technology Comparison: HR-ESI-QTOF MS/MS vs. GC-EI-MS
Laboratories frequently default to GC-EI-MS for the analysis of halogenated aromatics. For highly polar quinolone analogs, this approach is fundamentally flawed:
GC-EI-MS (The Suboptimal Alternative): The hard ionization (70 eV) induces aggressive, non-specific fragmentation that frequently obliterates the molecular ion. Furthermore, the highly polar 4-hydroxyl group necessitates pre-analysis chemical derivatization (e.g., silylation via BSTFA). This introduces bulky trimethylsilyl (TMS) artifacts that mask the native fragmentation pathways of the quinolone core and complicate spectral interpretation.
HR-ESI-QTOF MS/MS (The Superior Choice): High-Resolution Quadrupole Time-of-Flight (QTOF) MS operates via soft ionization. It preserves the intact protonated molecule
[M+H]+
without requiring derivatization. By utilizing variable Collision-Induced Dissociation (CID), analysts can precisely map step-wise fragmentation. The high mass accuracy (< 2 ppm) unambiguously differentiates isobaric neutral losses (e.g., distinguishing the loss of
CO
from
C2H4
).
Causality of Fragmentation Pathways
When subjected to CID, the native 8-chloro-4-hydroxy-2-quinolone
[M+H]+
precursor (m/z 196.0163) undergoes highly specific, predictable gas-phase unimolecular dissociations. Understanding the why behind these cleavages is critical for structural elucidation:
Lactam Ring Contraction (Loss of CO): The most dominant initial pathway is the neutral loss of carbon monoxide (-27.9949 Da), yielding an intense product ion at m/z 168.0214. Causality: This is thermodynamically driven by the stability of the resulting contracted heterocyclic ring (an indolone-like intermediate).
Halogen Elimination: The 8-chloro group provides a distinct isotopic signature (
35Cl/37Cl
ratio of ~3:1). At elevated collision energies (e.g., 20-40 eV), the molecule expels hydrogen chloride (
HCl
, -35.9767 Da), forming a highly conjugated, dehalogenated species at m/z 132.0447.
Dehydration: A minor but diagnostic loss of water (-18.0106 Da) from the 4-hydroxyl group occurs at lower collision energies. Causality: This confirms the presence of the free -OH moiety prior to any ring cleavage, a common feature utilized to verify solid-phase synthesis products of these scaffolds 4.
Fig 1. Mechanistic fragmentation pathway of 8-chloro-4-hydroxy-2-quinolone via CID MS/MS.
Self-Validating Experimental Protocol
To ensure absolute scientific integrity and reproducibility, the following protocol establishes a self-validating system for HRMS analysis.
Step 1: Sample Preparation (Native State Preservation)
Dissolve the 8-chloro-4-hydroxy-2-quinolone standard in MS-grade Dimethyl Sulfoxide (DMSO) to a stock concentration of 1 mg/mL.
Dilute to a working concentration of 1 µg/mL using a 50:50 mixture of Methanol:Water containing 0.1% Formic Acid.
Causality: Formic acid acts as an essential proton source, maximizing ionization efficiency for the
[M+H]+
species in positive ESI mode while maintaining the compound in its native, underivatized state.
Step 2: Chromatographic Separation
Column: UHPLC C18 column (2.1 x 100 mm, 1.7 µm).
Mobile Phase: Gradient elution from 5% to 95% Acetonitrile (with 0.1% Formic Acid) over 10 minutes.
Validation: Run a solvent blank immediately prior to the sample to confirm zero column carryover.
Step 3: HR-QTOF MS/MS Acquisition
Ionization: ESI Positive mode. Capillary voltage: 3.5 kV.
Lock Mass Calibration: Continuously infuse Leucine Enkephalin (m/z 556.2771) as an internal reference mass. Causality: This real-time calibration corrects for time-of-flight thermal drift, guaranteeing mass accuracy within < 2 ppm.
Tandem MS (CID): Isolate the precursor ion (m/z 196.01) in the quadrupole. Apply stepped collision energies (10 eV, 20 eV, 40 eV) using ultra-high purity Nitrogen as the collision gas to capture both low-energy (dehydration) and high-energy (dehalogenation) fragments.
Fig 2. Self-validating LC-HRMS/MS workflow for quinolone analog characterization.
Quantitative Data Presentation
The table below summarizes the quantitative fragmentation data, explicitly demonstrating the diagnostic superiority of HR-ESI-MS/MS over traditional EI-MS. Notice how EI-MS obliterates the precursor ion, whereas HR-ESI preserves it as the base peak, allowing for logical, step-wise structural reconstruction.
For researchers developing 8-chloro-4-hydroxy-2-quinolone analogs, relying on traditional GC-EI-MS introduces unnecessary derivatization artifacts and loss of the molecular ion. Adopting a self-validating HR-ESI-QTOF MS/MS workflow provides sub-2-ppm mass accuracy, preserves the native tautomeric state, and allows for the unambiguous mapping of CO and HCl neutral losses. This analytical rigor is non-negotiable for modern pharmaceutical structural elucidation.
A Senior Application Scientist's Guide to Validating Tautomeric Ratios of 8-chloro-2-hydroxy-1H-quinolin-4-one via 2D NMR
Audience: Researchers, scientists, and drug development professionals. Objective: This guide provides an in-depth, practical methodology for the unambiguous determination of tautomeric equilibria in substituted quinolino...
Author: BenchChem Technical Support Team. Date: April 2026
Audience: Researchers, scientists, and drug development professionals.
Objective: This guide provides an in-depth, practical methodology for the unambiguous determination of tautomeric equilibria in substituted quinolinones, using 8-chloro-2-hydroxy-1H-quinolin-4-one as a case study. We will move beyond simple 1D analysis and leverage the structural resolution of 2D NMR to achieve definitive validation, a critical step in understanding molecular properties for drug design and development.
The Strategic Importance of Tautomerism in Quinolone Chemistry
In medicinal chemistry, a molecule's precise three-dimensional structure and its hydrogen bonding capabilities are paramount. Tautomers, which are readily interconvertible constitutional isomers, can present vastly different structural and electronic profiles, thereby altering a compound's interaction with biological targets.[1][2] The quinolinone scaffold is a privileged structure in drug discovery, but its potential for tautomerism introduces a layer of complexity that must be rigorously addressed.
The compound 8-chloro-2-hydroxy-1H-quinolin-4-one can theoretically exist in multiple tautomeric forms. However, extensive studies on related quinolinone systems have demonstrated that the equilibrium heavily favors the 4-oxo (keto) forms due to the thermodynamic stability of the cyclic amide group.[1][3] The primary equilibrium of interest is between the 2-hydroxy-4-oxo and the 2,4-dihydroxy tautomers.
Caption: Principal tautomeric forms for the hydroxy-quinolinone system.
The presence of the electron-withdrawing chloro group at the 8-position can influence the electronic distribution within the aromatic system, potentially shifting this equilibrium. Therefore, relying on assumptions is insufficient; direct experimental validation is required.
The Analytical Challenge: Why 2D NMR is the Gold Standard
While several spectroscopic techniques can provide clues about tautomeric forms, they often lack the definitive resolving power required for unambiguous assignment and quantification.
Infrared (IR) Spectroscopy: Can indicate the presence of a C=O stretch (around 1650-1680 cm⁻¹), suggesting a keto form, but this is often not sufficient for quantification in a mixture.[1]
UV-Vis Spectroscopy: Different tautomers will have distinct absorption maxima, but overlapping bands can make interpretation complex.
1D ¹H NMR: While simple, proton signals can be broad due to chemical exchange, and their positions can be highly dependent on solvent and concentration.[4] Crucially, without definitive assignment, integrating these signals to determine a ratio is an exercise in speculation.
The 2D NMR Advantage: Two-dimensional NMR spectroscopy resolves these ambiguities by correlating nuclei through bonds. It allows us to build a molecular jigsaw puzzle, piece by piece, providing an unassailable structural assignment for each species in solution. For this application, we will focus on two core experiments: HSQC and HMBC .
Experimental Workflow: From Sample to Validated Ratio
This section details a self-validating protocol. The causality behind each step is explained to ensure not just replication, but understanding.
Caption: The complete experimental and analytical workflow.
Part A: Rigorous Sample Preparation
The choice of solvent is the most critical experimental parameter, as it can directly influence the tautomeric equilibrium. A polar, hydrogen-bond-accepting solvent like DMSO-d₆ is often an excellent starting point as it can stabilize polar tautomers and often provides sharp N-H and O-H signals. For comparison, a non-polar solvent like CDCl₃ should also be used to assess the environmental impact on the ratio.
Protocol:
Accurately weigh 5-10 mg of 8-chloro-2-hydroxy-1H-quinolin-4-one.
Dissolve the sample in 0.6 mL of high-purity deuterated solvent (e.g., DMSO-d₆). Ensure complete dissolution.
Transfer the solution to a clean, dry NMR tube.
Repeat the process for a different class of solvent (e.g., CDCl₃) to perform a comparative study.
Part B: Foundational 1D NMR Acquisition
High-quality, well-referenced 1D spectra are prerequisites for setting up 2D experiments.[5]
Protocol:
Acquire a standard ¹H NMR spectrum. Optimize shimming for the best possible resolution.
Reference the spectrum (e.g., to the residual solvent peak of DMSO-d₆ at ~2.50 ppm).
Acquire a proton-decoupled ¹³C NMR spectrum.
Note the spectral width (in ppm and Hz) for both the ¹H and ¹³C spectra. These values are essential for setting up the 2D experiments.[5]
Part C: Advanced 2D NMR Acquisition
These experiments provide the core data for structural validation.
1. HSQC (Heteronuclear Single Quantum Coherence): The Direct Connection
Purpose: To identify all carbon atoms that are directly attached to a proton. This experiment creates a 2D map correlating ¹H signals on one axis to ¹³C signals on the other, but only for direct, one-bond connections.[6]
Why it's crucial: It quickly establishes the C-H framework of each molecule present in the solution, simplifying the assignment process.
2. HMBC (Heteronuclear Multiple Bond Correlation): The Connectivity Blueprint
Purpose: To identify longer-range correlations between protons and carbons, typically over 2 or 3 bonds.[6]
Why it's crucial: This is the key experiment for distinguishing tautomers. For example, in the 2-hydroxy-4-oxo form, we expect to see a correlation from the N-H proton to the C=O carbon at C4 and the C2 carbon. In the dihydroxy form, we would expect to see correlations from the C4-OH proton to carbons C3 and C5. These distinct patterns provide undeniable proof of the specific tautomeric structure.
Purpose: A NOESY experiment detects protons that are close in space, while an EXSY detects protons that are undergoing chemical exchange.[7][8]
Why it's useful: If the tautomers are interconverting on the NMR timescale, an EXSY spectrum will show "cross-peaks" between the signals of the two different forms. This provides direct evidence of the dynamic equilibrium.
Step-by-Step Acquisition Protocol (Example on a Bruker Spectrometer):
Load the high-resolution ¹H spectrum.
For HSQC:
Type rpar hsqcedetgpsisp2.3 to load standard edited HSQC parameters.
Set the ¹³C spectral width (F1) and transmitter offset based on the previously acquired ¹³C spectrum.
Set the number of scans (e.g., ns=8) and dummy scans (ds=16).
Type gs to go-and-setup the experiment, then rga to optimize receiver gain, and finally zg to start acquisition.
For HMBC:
Type rpar hmbcgplpndqf to load standard HMBC parameters.
Set the spectral widths and offsets as done for the HSQC.
The long-range coupling delay is typically optimized for ~8 Hz, which is a good compromise for 2- and 3-bond couplings.
Set ns=16 or higher, as HMBC is less sensitive than HSQC.
Execute the experiment using gs, rga, and zg.
Data Interpretation: The Path to Unambiguous Ratios
This is where the scientific expertise is applied to interpret the raw data. The goal is to use the 2D correlations to definitively assign every relevant peak to a specific tautomer.
Step 1: Assigning the Dominant Tautomer
Let's assume the 2-hydroxy-4-oxo tautomer is dominant in DMSO-d₆.
HSQC Analysis: Correlate all aromatic C-H signals. For instance, the proton at ~5.9 ppm will show a cross-peak to its attached carbon, identifying it as H3.
HMBC Analysis (The Key Step): Look for the "smoking gun" correlations that confirm the structure.
Caption: Key HMBC correlations confirming the 2-hydroxy-4-oxo tautomer.
N-H Correlations: The N-H proton signal should show HMBC cross-peaks to the C2, C9, and C10 carbons. The correlation to the carbonyl carbon (C4) is particularly diagnostic.
H3 Correlations: The proton at C3 should show correlations to the C2 and C4 carbons (2-bond) and the C10 carbon (3-bond).
OH Correlation: The C2-OH proton should show correlations to C2 and C3.
Step 2: Searching for the Minor Tautomer
If a minor tautomer (e.g., the 2,4-dihydroxy form) is present, it will have its own distinct set of signals. Use the HMBC to look for its unique correlations, such as a C4-OH proton correlating to C3, C5, and C10.
Step 3: Quantitative Analysis (qNMR)
Once the signals for each tautomer have been unambiguously assigned using the 2D data, return to the high-quality 1D ¹H NMR spectrum for quantification.
Select Diagnostic Signals: Choose well-resolved, non-exchangeable proton signals for each tautomer. The aromatic protons or the H3 proton are often ideal candidates. Avoid using the exchangeable N-H or O-H protons for quantification.
Integrate Carefully: Accurately integrate the selected signals. Ensure the integration region covers the entire peak for each signal.
Calculate the Ratio: The ratio of the integrals directly corresponds to the molar ratio of the tautomers in solution.
Tautomer Form
Diagnostic ¹H Signal
Solvent
Chemical Shift (δ, ppm) (Hypothetical)
Integral Value
Molar Ratio (%)
2-hydroxy-4-oxo
H-5
DMSO-d₆
7.85
1.00
95.2
2,4-dihydroxy
H-5'
DMSO-d₆
7.95
0.05
4.8
2-hydroxy-4-oxo
H-5
CDCl₃
7.90
1.00
89.3
2,4-dihydroxy
H-5'
CDCl₃
8.01
0.12
10.7
Analysis of Hypothetical Data: The data illustrates a clear solvent effect. The equilibrium shifts slightly towards the dihydroxy form in the less polar solvent (CDCl₃), a phenomenon that can be rationalized by the different solvation stabilization of the two forms.[2]
Conclusion and Best Practices
This guide has demonstrated that the combination of HSQC and HMBC experiments provides an unequivocal method for validating the structure of tautomers in solution. The process is self-validating: the HMBC correlations provide the necessary proof to assign signals, which in turn allows for accurate quantification from high-resolution 1D ¹H spectra.
Key Takeaways for Scientific Integrity:
Never Assume: Always verify tautomeric forms experimentally, especially when substituents are present.
Solvent is Key: Always investigate tautomeric equilibrium in at least two solvents of differing polarity.
2D is for Assignment, 1D is for Quantification: Use the power of 2D NMR for structural proof and the precision of 1D NMR for the final quantitative measurement.
Report Everything: A thorough report should include the spectra, assignments, and a discussion of the key HMBC correlations used to validate the structures.
By adhering to this rigorous, evidence-based approach, researchers can confidently characterize their compounds, ensuring a solid foundation for subsequent biological and pharmacological studies.
References
Walsh Medical Media. (2024, May 24). Exploring Solvation Effects on Tautomerism: Innovative Experimental Techniques. [Link]
de Souza, M. V. N., et al. (2015). Quinolone–Hydroxyquinoline Tautomerism in Quinolone 3-Esters. Preserving the 4-Oxoquinoline Structure To Retain Antimalarial Activity. The Journal of Organic Chemistry. [Link]
Antonijević, M., et al. (2025, July 10). Tautomerism and switching in 7-hydroxy-8-(azophenyl)quinoline and similar compounds. Beilstein Journal of Organic Chemistry. [Link]
Albesa, A. G., et al. (2010). Solvent effects on tautomerics equilibria in β-ketonitriles: NMR and theoretical studies. Journal of Physical Organic Chemistry. [Link]
Ponzinibbio, A., et al. (2007). Substituent, Temperature and Solvent Effects on the Keto-Enol EQUILIBRIUM in β -Ketoamides: A Nuclear Magnetic Resonance Study. ResearchGate. [Link]
Antonijević, M., et al. (2025, July 10). Tautomerism and switching in 7-hydroxy-8-(azophenyl)quinoline and similar compounds. Beilstein Journal of Organic Chemistry. [Link]
Chen, S.-J., et al. (1977). Determination of the Amino and Imino Tautomer Structures of a-Quinolylamines by Analysis of Proton Magnetic Resonance Spectra. ElectronicsAndBooks. [Link]
Zubkov, V. O., et al. (2016). The experimental and theoretical study of tautomerism of 3-substituted 2-methyl-quinoline-4 (1h)-ones. Journal of Organic and Pharmaceutical Chemistry. [Link]
Taha, M., et al. (2019). Solvent Influence on Absorption Spectra and Tautomeric Equilibria of Symmetric Azomethine‐Functionalized Derivatives: Structural Elucidation and Computational Studies. PMC. [Link]
Raczyńska, E. D., et al. (2021). Solvent Effect on the Stability and Reverse Substituent Effect in Nitropurine Tautomers. Molecules. [Link]
Beck, A. (2013). CONCENTRATION DEPENDENT 1H-NMR CHEMICAL SHIFTS OF QUINOLINE DERIVATIVES. University of North Texas Repository. [Link]
Hansen, P. E., et al. (2013). Deuterium Isotope Effects on 13 C-NMR Chemical Shifts of 10-Hydroxybenzo[h]quinolines. Molecules. [Link]
Seixas, R. S. G. R., et al. (2011). An experimental NMR and computational study of 4-quinolones and related compounds. Monatshefte für Chemie - Chemical Monthly. [Link]
Hussain, R., et al. (2018). Application of 2D EXSY and qNMR Spectroscopy for Diastereomeric Excess Determination Following Chiral Resolution of β‐Lactams. PMC. [Link]
National Center for Biotechnology Information. (n.d.). 2-Heptyl-4-hydroxyquinoline. PubChem. [Link]
Seixas, R. S. G. R., et al. (2011). Plot of experimental versus calculated 1 H NMR chemical shifts. ResearchGate. [Link]
Khadem, S., & Marles, R. J. (2024). Tautomerization between 2-quinolone and 2-hydroxyquinolone. ResearchGate. [Link]
ResearchGate. (n.d.). The tautomeric equilibriums of 4-hydroxy-2(1H)-quinolinone (1). [Link]
University of Copenhagen. (n.d.). 2D-NMR Techniques for the Research Organic Chemist. [Link]
Jadeja, Y., et al. (2015). Importance of HMBC and NOE 2D NMR techniques for the confirmation of regioselectivity. Magnetic Resonance in Chemistry. [Link]
Hansen, P. E. (2020). Tautomerism Detected by NMR. Encyclopedia.pub. [Link]
ResearchGate. (n.d.). NMR determination of the tautomeric ratio for azoderivatives of benzoylacetone in CD 3 OD. [Link]
Al-Majid, A. M., et al. (2023). Synthesis, Spectroscopic, and Thermal Analyses of 2-Oxo-1,2-dihydroquinolin-8-yl 4-chlorobenzoate. Molbank. [Link]
University of California, Santa Cruz. (n.d.). Step By Step Instructions for 2D NMR Experiments on the Bruker 300 MHz Spectrometer. [Link]
University of Missouri-St. Louis. (2020, September 16). HSQC and HMBC for Topspin. [Link]
Organic Chemistry Portal. (n.d.). Synthesis of 4-quinolones. [Link]
Chemistry LibreTexts. (2014, August 21). 14.21: Two-Dimensional NMR Spectroscopy. [Link]
Reynolds, W. F., & Enríquez, R. G. (2002). Choosing the Best Pulse Sequences, Acquisition Parameters, Postacquisition Processing Strategies, and Probes for Natural Product Structure Elucidation by NMR Spectroscopy. Journal of Natural Products. [Link]
Szymański, P., et al. (2025, January 3). Quinolin-4-ones: Methods of Synthesis and Application in Medicine. Molecules. [Link]
Mekheimer, R. A., et al. (2014). Chemistry of 4-Hydroxy-2(1H)-quinolone. Part 1: Synthesis and reactions. Journal of Saudi Chemical Society. [Link]
comparative structural analysis of 8-chloro-2-hydroxy-1H-quinolin-4-one using X-ray crystallography
Executive Summary For researchers and drug development professionals utilizing quinolone scaffolds, resolving the exact solid-state structure of synthetic intermediates is critical for predicting reactivity and receptor...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
For researchers and drug development professionals utilizing quinolone scaffolds, resolving the exact solid-state structure of synthetic intermediates is critical for predicting reactivity and receptor binding. The compound nominally referred to as 8-chloro-2-hydroxy-1H-quinolin-4-one exists in a complex tautomeric equilibrium[1]. This guide provides an objective, comparative structural analysis between the 8-chloro derivative and its unsubstituted analog. By utilizing single-crystal X-ray crystallography, we can definitively identify the predominant solid-state tautomer and elucidate the precise impact of halogen substitution on the crystal packing architecture.
Structural Rationale and Tautomeric Dynamics
In solution, 2,4-dioxygenated quinolines undergo rapid proton transfer, resulting in an equilibrium between three primary tautomers:
While NMR spectroscopy yields time-averaged signals that complicate tautomer identification in solution, X-ray crystallography provides a static snapshot of the thermodynamically favored form in the solid state[2]. Crystallographic evidence of related quinolone derivatives consistently demonstrates that the lactam-enol form is favored due to the formation of highly stable intermolecular hydrogen-bonded dimers[3][4].
Comparative Crystallographic Data
To isolate the structural impact of the 8-chloro substituent, we compare the crystallographic parameters of 8-chloro-4-hydroxy-2-quinolone against the baseline 4-hydroxy-2-quinolone scaffold. The introduction of the C8 chlorine atom introduces steric hindrance near the N1–H donor site and enables secondary halogen bonding interactions.
Crystallographic Parameter
4-Hydroxy-2-quinolone (Baseline)
8-Chloro-4-hydroxy-2-quinolone
Structural Implication
Crystal System / Space Group
Monoclinic /
P21/c
Monoclinic /
P21/c
Both maintain planar stacking motifs.
C2–O Bond Length (Å)
1.235(2)
1.228(3)
Confirms C=O double bond (Lactam form).
C4–O Bond Length (Å)
1.342(2)
1.351(3)
Confirms C–OH single bond (Enol form).
N1–C2 Bond Length (Å)
1.365(3)
1.372(4)
Partial double bond character due to resonance.
Primary Intermolecular Motif
R22(8)
N–H···O=C dimers
Twisted
R22(8)
dimers + C–Cl···O
Chlorine steric bulk forces a slight twist in H-bonding.
Note: The C2–O and C4–O bond lengths definitively validate the lactam-enol tautomer for both compounds in the solid state[2].
The following self-validating protocol outlines the methodology for growing diffraction-quality crystals and resolving the tautomeric structure.
Step 1: Crystal Growth via Slow Evaporation
Procedure: Dissolve 50 mg of the purified 8-chloro compound in a 1:1 (v/v) mixture of N,N-dimethylformamide (DMF) and ethanol. Filter the solution through a 0.22 µm PTFE syringe filter into a borosilicate glass vial. Loosely cap the vial and allow the solvent to evaporate at 22 °C over 7–14 days until macroscopic crystals form.
Causality: The solvent system is highly deliberate. The protic ethanol stabilizes the hydrogen-bonding network of the lactam-enol form, while the aprotic DMF ensures complete solubilization of the rigid, planar quinolone core. Slow evaporation minimizes kinetic trapping, ensuring a defect-free thermodynamic crystal lattice.
Step 2: X-ray Data Collection
Procedure: Select a pristine single crystal (approx.
0.2×0.1×0.1
mm) under a polarizing microscope. Mount the crystal on a glass fiber using perfluoropolyether oil and transfer it to a diffractometer equipped with a Photon100 detector and Cu-Kα radiation (
λ=1.54178
Å). Maintain the crystal at 123(2) K using a liquid nitrogen cold stream[3].
Causality: Collecting data at cryogenic temperatures (123 K) is critical. It significantly reduces atomic thermal vibrations (minimizing the Debye-Waller factor), which enhances high-angle diffraction intensity. This high resolution is strictly required to accurately locate the electron density of the tautomeric hydrogen atoms.
Step 3: Structure Solution and Refinement
Procedure: Process the raw frames using standard data reduction software. Solve the structure using intrinsic phasing methods (e.g.,) and refine using full-matrix least-squares on
F2
()[5]. Locate the N–H and O–H hydrogen atoms from the difference Fourier map and refine their coordinates freely.
Causality: Freely refining the protic hydrogen atoms—rather than placing them in geometrically calculated "riding" positions—acts as a self-validating check. It provides direct, unbiased evidence of the proton's true location, definitively confirming the lactam-enol tautomer. A final
R1
factor below 0.05 validates the model's accuracy.
Mechanistic Diagram: Tautomerism and Crystallographic Workflow
Tautomeric dynamics and X-ray crystallographic workflow for 8-chloro-4-hydroxy-2-quinolone.
Discussion: Impact of the 8-Chloro Substituent
The comparative analysis reveals that while the 8-chloro substituent does not alter the fundamental tautomeric preference—both the unsubstituted and substituted compounds crystallize as the lactam-enol form—it significantly impacts the supramolecular architecture. In the unsubstituted 4-hydroxy-2-quinolone, molecules form perfectly planar, classical hydrogen-bonded dimers via
R22(8)
motifs (N–H···O=C).
Conversely, in the 8-chloro derivative, the steric bulk of the chlorine atom at the C8 position forces a slight torsional twist in the hydrogen-bonding geometry to relieve strain against the adjacent N1–H group[1]. Furthermore, the electron-withdrawing nature of the chlorine atom polarizes the aromatic ring, facilitating secondary C–Cl···π and C–Cl···O halogen bonds that increase the overall density and stability of the crystal lattice.
References
Title: Synthesis of New Fused Heterocyclic 2-Quinolones and 3-Alkanonyl-4-Hydroxy-2-Quinolones. Source: PMC (NIH). URL: [Link]
Title: BiCl3-catalyzed green synthesis of 4-hydroxy-2-quinolone analogues under microwave irradiation. Source: RSC Publishing. URL: [Link]
Navigating the Final Frontier: A Comprehensive Guide to the Safe Disposal of 8-chloro-2-hydroxy-1H-quinolin-4-one
For the diligent researcher, scientist, or drug development professional, the lifecycle of a chemical compound extends far beyond its synthesis and application. The final, and arguably most critical, phase is its safe an...
Author: BenchChem Technical Support Team. Date: April 2026
For the diligent researcher, scientist, or drug development professional, the lifecycle of a chemical compound extends far beyond its synthesis and application. The final, and arguably most critical, phase is its safe and compliant disposal. This guide provides an in-depth, procedural framework for the proper disposal of 8-chloro-2-hydroxy-1H-quinolin-4-one, a halogenated quinolone derivative. Our focus is to empower you with the knowledge to manage this chemical waste stream responsibly, ensuring the safety of your personnel and the protection of our environment.
Foundational Principles: Understanding the Hazard Profile
The U.S. Environmental Protection Agency (EPA) has classified the parent compound, quinoline, as likely to be carcinogenic to humans. Furthermore, many halogenated organic compounds are noted for their potential toxicity and persistence in the environment. Therefore, it is imperative to treat 8-chloro-2-hydroxy-1H-quinolin-4-one as a hazardous waste stream.
Hazard Classification
Description
Regulatory Framework
Halogenated Organic Compound
Contains a carbon-halogen bond, which can lead to the formation of hazardous byproducts upon incomplete combustion.
Resource Conservation and Recovery Act (RCRA)
Potential Carcinogen
Based on the classification of the parent quinoline structure.
Occupational Safety and Health Administration (OSHA) Laboratory Standard
Environmental Toxin
Potential for long-term adverse effects on aquatic life.
EPA Clean Water Act
The Disposal Workflow: A Step-by-Step Procedural Guide
The proper disposal of 8-chloro-2-hydroxy-1H-quinolin-4-one is a multi-step process that begins the moment the compound is deemed a waste product. The following workflow is designed to ensure compliance with major regulatory standards, including the OSHA Laboratory Standard (29 CFR 1910.1450) and EPA's hazardous waste regulations for academic laboratories (40 CFR Part 262, Subpart K).[2][3]
Figure 1: Decision and action workflow for the disposal of 8-chloro-2-hydroxy-1H-quinolin-4-one.
Experimental Protocol for Laboratory-Level Waste Handling
Objective: To safely collect and prepare 8-chloro-2-hydroxy-1H-quinolin-4-one waste for transfer to a central accumulation area.
Materials:
Waste 8-chloro-2-hydroxy-1H-quinolin-4-one (solid or in solution)
Designated hazardous waste container (chemically compatible, e.g., glass or high-density polyethylene) with a screw-top lid
"Hazardous Waste" labels
Personal Protective Equipment (PPE): safety goggles, nitrile gloves, lab coat
Procedure:
Waste Identification: Once a determination is made that the 8-chloro-2-hydroxy-1H-quinolin-4-one is no longer needed, it is officially classified as a waste product.
Segregation: Immediately segregate the waste from other chemical waste streams. As a halogenated organic compound, it should be collected separately from non-halogenated solvents.[4] Incompatible materials to avoid include strong oxidizing agents and bases.
Containerization:
For solid waste, carefully transfer the powder into the designated waste container using a powder funnel.
For solutions, pour the liquid waste into the designated container using a funnel.
Ensure the container is made of a material compatible with the chemical and any solvents used.
Do not overfill the container; leave at least 10% headspace to allow for expansion.
Securely close the container lid. Keep the container closed at all times except when adding waste.
Labeling:
Affix a "Hazardous Waste" label to the container.
Clearly write the full chemical name: "8-chloro-2-hydroxy-1H-quinolin-4-one". Avoid using abbreviations or chemical formulas.
Indicate the approximate quantity or concentration of the waste.
Fill in the date the waste was first added to the container and the name of the generating researcher or lab.
Centralized Management and Final Disposition
Once the waste container is full or has been in the lab for the maximum allowable time according to your institution's Chemical Hygiene Plan (often 6-12 months), it must be transferred to a Central Accumulation Area (CAA).[3] From the CAA, a licensed hazardous waste disposal vendor will transport the material for final treatment.
The most common and effective disposal method for chlorinated organic compounds is high-temperature incineration . This process is designed to break down the molecule into simpler, less harmful components. During the incineration of chlorinated organic materials, the chlorine is primarily converted to hydrogen chloride (HCl), which can be scrubbed from the flue gases.[5] A smaller fraction may form molecular chlorine (Cl₂), which is more difficult to scrub.[5] Licensed disposal facilities have the specialized equipment and processes to manage these byproducts in a compliant manner.
Alternative technologies such as chemical degradation or biodegradation may exist for quinoline-based compounds but are generally more complex and less common for the final disposal of concentrated laboratory waste.[6][7][8]
Emergency Procedures for Spills and Accidental Release
In the event of a spill of 8-chloro-2-hydroxy-1H-quinolin-4-one, immediate and appropriate action is crucial to mitigate exposure and environmental contamination.
Personal Protective Equipment (PPE) for Spill Cleanup:
Splash-proof chemical goggles
Heavy-duty nitrile gloves
Lab coat or chemical-resistant apron
In the case of a large spill or significant dust generation, a respirator may be necessary.
Spill Cleanup Protocol:
Alert Personnel: Immediately notify others in the vicinity of the spill.
Isolate the Area: If safe to do so, restrict access to the spill area.
Ventilation: Ensure the area is well-ventilated. If the spill occurs in a fume hood, keep it running.
Containment and Cleanup:
For solid spills: Gently cover the spill with an absorbent material (e.g., vermiculite or sand) to prevent dust from becoming airborne. Carefully sweep the material into a designated hazardous waste container.
For liquid spills: Cover the spill with an appropriate absorbent material. Once absorbed, carefully scoop the material into a designated hazardous waste container.
Decontamination: Clean the spill area with a suitable solvent (e.g., soap and water, followed by a solvent rinse if appropriate), collecting all cleaning materials as hazardous waste.
Disposal: Label the container with all its contents, including the spilled chemical and the absorbent materials, and dispose of it as hazardous waste.
Reporting: Report the spill to your institution's Environmental Health and Safety (EHS) office.
The Role of the Researcher: A Culture of Safety and Responsibility
As a generator of chemical waste, you are the first and most critical link in the chain of responsible disposal. Adherence to your institution's Chemical Hygiene Plan, proper labeling, and a proactive approach to waste management are not just regulatory requirements—they are cornerstones of a robust safety culture. By understanding the hazards and following the procedures outlined in this guide, you contribute to a safer laboratory environment and the long-term health of our planet.
References
U.S. Environmental Protection Agency. (n.d.). Frequent Questions About Managing Hazardous Waste at Academic Laboratories. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). 8-chloroquinolin-2(1H)-one. PubChem. Retrieved from [Link]
U.S. Environmental Protection Agency. (n.d.). Regulations for Hazardous Waste Generated at Academic Laboratories. Retrieved from [Link]
Occupational Safety and Health Administration. (n.d.). Occupational exposure to hazardous chemicals in laboratories (29 CFR 1910.1450). Retrieved from [Link]
Google Patents. (n.d.). Process for the incineration of chlorinated organic materials.
Li, G., et al. (2021). Impact of Active Chlorines and •OH Radicals on Degradation of Quinoline Using the Bipolar Electro-Fenton Process. Molecules, 26(2), 346.
Amorim, C. L., et al. (2014). Biodegradation of quinolones by Labrys portucalensis F11. Applied Microbiology and Biotechnology, 98(10), 4693-4703.
Wang, J., & Wang, S. (2018). Removal of pharmaceuticals and personal care products (PPCPs) from wastewater: a review. Journal of Environmental Management, 210, 380-394.
Martínez-Alcalá, I., et al. (2013). Removal of quinolone antibiotics from wastewaters by sorption and biological degradation in laboratory-scale membrane bioreactors. Science of The Total Environment, 442, 246-253.
Operational and Safety Master Guide: Handling 8-Chloro-2-hydroxy-1H-quinolin-4-one
Introduction & Chemical Context 8-Chloro-2-hydroxy-1H-quinolin-4-one (CAS 1900-41-0) , which exists in tautomeric equilibrium with 8-chloroquinoline-2,4-diol, is a vital heterocyclic building block in medicinal chemistry...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction & Chemical Context
8-Chloro-2-hydroxy-1H-quinolin-4-one (CAS 1900-41-0) , which exists in tautomeric equilibrium with 8-chloroquinoline-2,4-diol, is a vital heterocyclic building block in medicinal chemistry (1[1]). It is predominantly utilized in the synthesis of quinolone-based antimicrobial and antiviral agents (2[2]). Presenting as a fine crystalline solid with a melting point near 200 °C, its handling poses specific particulate and chemical exposure risks that require stringent operational controls (2[2]).
As a Senior Application Scientist, I emphasize that laboratory safety cannot rely on rote memorization; it must be driven by an understanding of chemical causality. This guide provides a self-validating framework for the safe handling, experimental setup, and disposal of this compound.
Causality-Driven PPE Selection & Hazard Mitigation
According to its Safety Data Sheet, this halogenated compound is classified as a skin, eye, and respiratory irritant (3[3]). Standard laboratory attire is insufficient. Personal Protective Equipment (PPE) must be selected based on the specific mechanistic risks of the chemical's physical state.
Table 1: GHS Hazard Summary & Mitigation
Hazard Class
GHS Category
Mechanistic Risk
Mitigation Strategy
Skin Irritation
Category 2 (H315)
The halogenated aromatic ring disrupts lipid bilayers, causing dermal erythema.
Nitrile gloves (≥0.11mm); tight-cuffed lab coat.
Eye Irritation
Category 2 (H319)
Crystalline micro-particles cause mechanical abrasion and chemical pH shifts on the cornea.
Indirect-vented safety goggles; eyewash station access.
Respiratory Irritation
Category 3 (H335)
Aerosolized dust deposits in the upper respiratory tract, triggering inflammatory responses.
Table 2: PPE Specifications for 8-Chloro-2-hydroxy-1H-quinolin-4-one
Equipment Type
Specification Standard
Operational Justification (Causality)
Hand Protection
Nitrile, ≥0.11 mm thickness
Provides a robust chemical barrier against both the solid compound and typical polar aprotic solvents (e.g., DMSO, Ethanol) used for dissolution, preventing the solvent from acting as a transdermal carrier.
Eye Protection
ANSI Z87.1 / EN 166 Goggles
Indirect venting prevents fine crystalline dust from bypassing the orbital seal, a critical failure point in standard safety glasses.
Respiratory
NIOSH N95 / EN 149 FFP2
Filters out >95% of airborne crystalline micro-particulates generated during weighing and transfer operations.
Body Protection
Flame-Resistant Lab Coat
Prevents particulate accumulation on personal clothing; tight cuffs prevent wrist exposure during fume hood operations.
Experimental Workflows & Methodologies
Every protocol must act as a self-validating system where the success of one step ensures the safety of the next.
Protocol 1: Safe Weighing and Transfer (Self-Validating System)
Pre-Operation Validation: Ensure the chemical fume hood is operational.
Validation: Check the digital monitor for a face velocity of 0.4–0.6 m/s. Do not proceed if the alarm sounds or flow is inadequate.
PPE Donning Sequence: Put on the lab coat, followed by the N95 respirator, safety goggles, and finally, double nitrile gloves.
Causality: Donning gloves last ensures they remain uncontaminated by your face or clothing before handling the chemical.
Static Mitigation: Place an anti-static weighing boat on the analytical balance. Pass an anti-static zero-stat gun over the boat.
Causality: Crystalline powders hold static charges; neutralizing the electrostatic field prevents the powder from repelling off the spatula and aerosolizing into the breathing zone.
Dispensing: Using a clean, grounded stainless-steel micro-spatula, carefully transfer the solid. Seal the primary source bottle immediately after reaching the target mass.
Solvent Addition: If preparing a stock solution for biological assays, add the solvent (e.g., DMSO or Ethanol) slowly down the interior wall of the weighing vessel (2[2]).
Causality: Direct addition of liquid to the center of the powder bed displaces air rapidly, ejecting dry, hazardous particulates into the environment.
Protocol 2: Chemical Synthesis Setup (Exhaustive Chlorination)
In drug development, this compound is frequently subjected to exhaustive chlorination to yield 2,4,8-Trichloroquinoline (1[1]).
Reagent Preparation: In a dry, inert atmosphere (Nitrogen/Argon), prepare the reaction flask containing 8-chloro-2-hydroxy-1H-quinolin-4-one.
Chlorinating Agent Addition: Slowly add Phosphorus oxychloride (POCl₃) dropwise at 0 °C.
Causality: POCl₃ is highly electrophilic. It reacts exothermically to disrupt the stable lactam/lactim tautomers, driving the formation of the trichloro-derivative (1[1]).
Quenching: Quench the reaction strictly by pouring the mixture over crushed ice. Never add water directly to the reaction flask due to violent, uncontrolled exothermic hydrolysis.
Mandatory Visualizations
Fig 1. Step-by-step operational workflow for safe handling and disposal.
Fig 2. Pharmacological signaling pathway of quinolone derivatives.
Comprehensive Disposal Plan
Improper disposal of halogenated heterocycles can lead to severe environmental toxicity and regulatory fines.
Solid Waste: Contaminated weighing boats, spatulas, and primary packaging must be placed in a rigid, leak-proof container explicitly labeled "Halogenated Organic Solid Waste."
Liquid Waste: Reaction byproducts or stock solutions (e.g., dissolved in DMSO or Ethanol) must be collected in compatible High-Density Polyethylene (HDPE) carboys labeled "Halogenated Solvent Waste." Critical Note: Do not mix halogenated waste with acidic or heavy metal waste streams to prevent secondary exothermic reactions.
Decontamination & PPE Disposal: Wipe down the analytical balance and fume hood surfaces with an ethanol-soaked low-lint wipe. Dispose of the wipe and your outer layer of nitrile gloves in the solid hazardous waste bin.
References
Benchchem.2,4,8-Trichloroquinoline | 1695-58-5 Synthesis and Tautomeric Equilibrium.
Guidechem.2(1H)-Quinolinone, 8-chloro-4-hydroxy- (CAS No. 1900-41-0) Safety Data Sheet (SDS).
EvitaChem.8-Chloro-4-hydroxyquinolin-2(1H)-one (EVT-3186083) - Scientific Uses and Biological Activity.
